Phenyltoloxamine hydrochloride

• CAS: 7587-47-5

Core Science & Biosynthesis

Navigating the Dual Pathways: A Technical Guide to the Anticholinergic and Antihistaminic Activities of Phenyltoloxamine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Double-Edged Sword of First-Generation Antihistamines

Phenyltoloxamine, a first-generation antihistamine of the ethanolamine class, has long been utilized for its ability to alleviate allergic symptoms by antagonizing the histamine H1 receptor.[1][2][3] However, like many of its contemporaries, its clinical profile is marked by a significant degree of anticholinergic activity, leading to a range of side effects from dry mouth and blurred vision to more severe central nervous system (CNS) effects such as sedation and cognitive impairment.[2][4][5] This dual activity, a consequence of structural similarities in the pharmacophores for both histamine and muscarinic acetylcholine receptors, presents both a challenge and an opportunity in drug design.[6] Understanding the nuanced relationship between the chemical structure of phenyltoloxamine derivatives and their respective affinities for these two critical receptor systems is paramount for the rational design of novel compounds with improved therapeutic indices.

This technical guide provides an in-depth exploration of the anticholinergic versus antihistaminic activity of phenyltoloxamine derivatives. We will delve into the molecular mechanisms underpinning these actions, dissect the structure-activity relationships (SAR) that govern receptor selectivity, and provide detailed experimental protocols for the in vitro and in vivo characterization of these compounds. The overarching goal is to equip researchers and drug development professionals with the foundational knowledge and practical methodologies required to navigate the complex pharmacology of this class of molecules and to guide the synthesis of derivatives with tailored activity profiles.

Molecular Mechanisms of Action: A Tale of Two Receptors

The therapeutic and adverse effects of phenyltoloxamine and its derivatives are primarily mediated by their interaction with two distinct G-protein coupled receptors (GPCRs): the histamine H1 receptor and the muscarinic acetylcholine receptors.

Antihistaminic Activity: Blocking the Allergic Cascade

Phenyltoloxamine exerts its antihistaminic effects by acting as an inverse agonist at the histamine H1 receptor.[3] In the resting state, the H1 receptor exhibits a degree of constitutive activity. Histamine binding stabilizes an active conformation of the receptor, leading to the activation of the Gq/11 protein. This, in turn, stimulates phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium, while DAG activates protein kinase C (PKC).[7] This signaling cascade culminates in the classic symptoms of an allergic response: smooth muscle contraction, increased vascular permeability, and the transcription of pro-inflammatory mediators.[7] Phenyltoloxamine and its derivatives, by binding to the H1 receptor, stabilize an inactive conformation, thereby reducing the receptor's constitutive activity and competitively inhibiting histamine binding.[3] This blockade of H1 receptor signaling provides relief from symptoms such as sneezing, runny nose, itching, and watery eyes.[4]

Figure 1: Histamine H1 Receptor Signaling Pathway and its Inhibition.

Anticholinergic Activity: A Spectrum of Side Effects

The anticholinergic effects of phenyltoloxamine derivatives stem from their ability to antagonize muscarinic acetylcholine receptors (mAChRs).[4][8] There are five subtypes of muscarinic receptors (M1-M5), each with distinct tissue distributions and signaling pathways.[9][10] First-generation antihistamines, due to their structural features, can bind to and block these receptors, leading to a variety of undesirable side effects.[6]

• Peripheral Effects: Blockade of muscarinic receptors in the peripheral nervous system can cause dry mouth, blurred vision (due to mydriasis), tachycardia, constipation, and urinary retention.[5][11]

• Central Nervous System (CNS) Effects: Phenyltoloxamine and other first-generation antihistamines are lipophilic and can readily cross the blood-brain barrier.[1][3] Antagonism of muscarinic receptors in the CNS can lead to sedation, dizziness, confusion, agitation, delirium, and cognitive impairment, particularly in the elderly.[2][5]

The specific side effect profile of a given phenyltoloxamine derivative will depend on its affinity for the different muscarinic receptor subtypes. For instance, M1 receptors are abundant in the brain and are involved in cognitive function, while M2 receptors are primarily found in the heart and regulate heart rate, and M3 receptors are located on smooth muscle and exocrine glands.[12][13]

Figure 2: Phenyltoloxamine Derivatives and their Anticholinergic Effects.

Structure-Activity Relationships (SAR): Tuning Receptor Selectivity

The balance between antihistaminic and anticholinergic activity in phenyltoloxamine derivatives is dictated by their chemical structure. While specific SAR studies on a homologous series of phenyltoloxamine are not extensively published, we can infer key relationships from the broader class of ethanolamine antihistamines.[8][14][15]

The general pharmacophore for a first-generation H1 antagonist consists of two aryl groups (Ar1 and Ar2) connected to a spacer (X), which is in turn linked to a tertiary amine.[16]

Key Structural Features Influencing Activity:

• The Diaryl Moiety (Ar1 and Ar2): The two aryl rings are crucial for high-affinity binding to the H1 receptor.[6] Modifications to these rings, such as the introduction of substituents, can influence both potency and selectivity. For phenyltoloxamine, these are a phenyl and a tolyl group.

• The Spacer (X): In ethanolamines like phenyltoloxamine, the spacer is an ether linkage (-O-). The nature and length of this spacer are critical. A two-carbon chain between the oxygen and the nitrogen is generally optimal for H1-antihistaminic activity.[14]

• The Terminal Amine: A tertiary amine is essential for activity, as it is protonated at physiological pH and forms a key ionic interaction with the receptor.[14] The nature of the alkyl substituents on the nitrogen can impact both potency and the ability to cross the blood-brain barrier.

Hypothetical Modifications to Phenyltoloxamine and Their Potential Impact:

Structural Modification to Phenyltoloxamine	Potential Impact on Antihistaminic Activity	Potential Impact on Anticholinergic Activity	Rationale
Introduction of a polar substituent on an aryl ring	Likely decrease	May decrease	Increased polarity can reduce lipophilicity, potentially hindering blood-brain barrier penetration and reducing affinity for the generally more lipophilic binding pockets of muscarinic receptors.
Introduction of a bulky substituent on an aryl ring	May increase or decrease	May decrease	A bulky group could enhance van der Waals interactions at the H1 receptor but may cause steric hindrance at the more constrained muscarinic receptor binding site.
Modification of the N,N-dimethylamino group	Likely decrease	May decrease	The dimethylamino group is often optimal for H1 affinity. Larger substituents may reduce potency at both receptors due to steric clashes.
Introduction of a chiral center	May lead to stereoselectivity	May lead to stereoselectivity	The receptors are chiral, and different enantiomers may exhibit different affinities for H1 and muscarinic receptors, potentially leading to a more selective compound.

It is important to note that these are generalized predictions, and empirical testing is essential to confirm the effects of any structural modification.

Experimental Protocols for Assessing Anticholinergic and Antihistaminic Activity

A thorough in vitro and in vivo characterization is crucial for determining the relative anticholinergic and antihistaminic potency of phenyltoloxamine derivatives.

In Vitro Assays

Radioligand binding assays are the gold standard for determining the affinity of a compound for a specific receptor.

a) Muscarinic Receptor Binding Assay

• Objective: To determine the equilibrium dissociation constant (Ki) of phenyltoloxamine derivatives for the five human muscarinic receptor subtypes (M1-M5).

• Principle: This is a competitive binding assay where the ability of a test compound to displace a radiolabeled antagonist, such as [³H]-N-methylscopolamine ([³H]-NMS), from the receptor is measured.[17]

• Materials:

  • Cell membranes from cell lines stably expressing human M1, M2, M3, M4, or M5 receptors (e.g., CHO-K1 cells).

  • [³H]-N-methylscopolamine ([³H]-NMS) as the radioligand.

  • Phenyltoloxamine derivatives (test compounds).

  • Atropine (a non-selective muscarinic antagonist) for determining non-specific binding.

  • Assay buffer (e.g., PBS with calcium and magnesium).

  • 96-well filter plates (e.g., GF/C).

  • Scintillation cocktail and a scintillation counter.

• Step-by-Step Protocol:

  • Prepare serial dilutions of the phenyltoloxamine derivatives.

  • In a 96-well plate, add the cell membranes, [³H]-NMS (at a concentration near its Kd), and either the test compound, buffer (for total binding), or atropine (for non-specific binding).

  • Incubate the plate for a sufficient time to reach equilibrium (e.g., 60-90 minutes at room temperature).

  • Rapidly filter the contents of each well through the pre-treated filter plate to separate bound from free radioligand.

  • Wash the filters multiple times with ice-cold wash buffer.

  • Dry the filter plate, add scintillation cocktail to each well, and count the radioactivity.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

b) Histamine H1 Receptor Binding Assay

The protocol is analogous to the muscarinic receptor binding assay, with the following modifications:

• Receptor Source: Cell membranes from a cell line stably expressing the human histamine H1 receptor.

• Radioligand: A radiolabeled H1 antagonist, such as [³H]-mepyramine.

• Non-specific Binding Control: A high concentration of an unlabeled H1 antagonist, such as diphenhydramine or mepyramine.

Figure 3: Workflow for a Radioligand Binding Assay.

Functional assays measure the ability of a compound to antagonize the physiological response induced by an agonist.

a) Anticholinergic Activity: Isolated Guinea Pig Trachealis Muscle Assay

• Objective: To determine the functional antagonist potency (pA2 value) of phenyltoloxamine derivatives at muscarinic receptors.

• Principle: The contractile response of the guinea pig trachealis muscle to a muscarinic agonist (e.g., carbachol) is measured in the absence and presence of the test compound. A competitive antagonist will cause a parallel rightward shift in the agonist's concentration-response curve.[18]

• Step-by-Step Protocol:

  • Isolate the trachea from a guinea pig and prepare strips of the trachealis muscle.

  • Mount the tissue in an organ bath containing a physiological salt solution (e.g., Krebs-Henseleit solution) at 37°C and aerated with carbogen (95% O2, 5% CO2).

  • Allow the tissue to equilibrate under a resting tension.

  • Generate a cumulative concentration-response curve for carbachol.

  • Wash the tissue and allow it to return to baseline.

  • Incubate the tissue with a known concentration of a phenyltoloxamine derivative for a set period.

  • Generate a second cumulative concentration-response curve for carbachol in the presence of the antagonist.

  • Repeat steps 5-7 with increasing concentrations of the antagonist.

• Data Analysis:

  • Plot the contractile response against the logarithm of the carbachol concentration for each antagonist concentration.

  • Determine the EC50 of carbachol in the absence and presence of each antagonist concentration.

  • Calculate the dose ratio (the ratio of the EC50 of the agonist in the presence and absence of the antagonist).

  • Construct a Schild plot by plotting the log (dose ratio - 1) against the negative logarithm of the antagonist concentration. The x-intercept of the Schild plot gives the pA2 value, which is the negative logarithm of the antagonist's dissociation constant. A slope of 1 is indicative of competitive antagonism.

b) Antihistaminic Activity: Isolated Guinea Pig Ileum Assay

The protocol is similar to the trachealis muscle assay, with the following key differences:

• Tissue: A segment of the guinea pig ileum is used.

• Agonist: Histamine is used to induce contraction.

• Receptors: The contraction is mediated by histamine H1 receptors.

By performing these functional assays, a direct comparison of the anticholinergic and antihistaminic potency of phenyltoloxamine derivatives can be made.

In Vivo Models

In vivo studies are essential for assessing the overall pharmacological profile of a compound, including its sedative effects.

• Objective: To evaluate the sedative potential of phenyltoloxamine derivatives in animal models.

• Models:

  • Spontaneous Locomotor Activity: Mice or rats are placed in an open field, and their locomotor activity is measured over a period of time after administration of the test compound. A decrease in activity is indicative of sedation.

  • Rotarod Test: This test assesses motor coordination. Animals are placed on a rotating rod, and the time they are able to stay on the rod is measured. Sedative compounds will reduce the time to fall.

• Procedure:

  • Administer the phenyltoloxamine derivative to the animals at various doses.

  • At a predetermined time after administration, conduct the behavioral test.

  • Compare the performance of the treated animals to a vehicle-treated control group.

By combining the data from in vitro and in vivo studies, a comprehensive understanding of the anticholinergic and antihistaminic activity of phenyltoloxamine derivatives can be achieved, providing a solid foundation for the development of safer and more effective medications.

Conclusion: Towards Selective Phenyltoloxamine Derivatives

The dual anticholinergic and antihistaminic activity of phenyltoloxamine and its derivatives presents a classic challenge in medicinal chemistry. While the antihistaminic effects are therapeutically desirable for the treatment of allergic conditions, the anticholinergic properties often lead to limiting side effects. A thorough understanding of the structure-activity relationships governing the interaction of these compounds with both histamine H1 and muscarinic receptors is the cornerstone for designing new chemical entities with improved selectivity.

The experimental protocols detailed in this guide provide a robust framework for the comprehensive evaluation of phenyltoloxamine derivatives. By systematically synthesizing and testing new analogs, and by correlating structural modifications with changes in receptor affinity and functional potency, it is possible to identify derivatives with a more favorable therapeutic window. Ultimately, the goal is to develop compounds that retain potent H1-antihistaminic activity while minimizing anticholinergic side effects, thereby offering a safer and more effective treatment for allergic disorders. This endeavor requires a multidisciplinary approach, combining synthetic chemistry, in vitro pharmacology, and in vivo behavioral studies, to successfully navigate the intricate pathways of dual-receptor activity.

References

• Patsnap Synapse. (2024, June 15). What is Phenyltoloxamine used for? Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Phenyltoloxamine. PubChem. Retrieved from [Link]

• ResearchGate. (n.d.). Comparative potency of selected antihistamines at muscarinic M3 and histamine H1 receptors.. Retrieved from [Link]

• Liu, H., & Farley, J. M. (2005). Effects of first and second generation antihistamines on muscarinic induced mucus gland cell ion transport. BMC Pharmacology, 5, 8. [Link]

• National Institute of Diabetes and Digestive and Kidney Diseases. (2017, January 16). Phenyltoloxamine. LiverTox. [Link]

• Liu, H., & Farley, J. M. (2005). Effects of first and second generation antihistamines on muscarinic induced mucus gland cell ion transport. BMC Pharmacology, 5, 8. [Link]

• ResearchGate. (n.d.). Effects of first and second generation antihistamines on muscarinic induced mucus gland cell ion transport. Retrieved from [Link]

• Small Molecule Pathway Database. (2017, September 18). Phenyltoloxamine H1-Antihistamine Action. Retrieved from [Link]

• Wikipedia. (n.d.). Phenyltoloxamine. Retrieved from [Link]

• Medsafe. (2020, June 4). Anticholinergic burden - a cause of adverse reactions for older patients. Retrieved from [Link]

• DeRuiter, J. (2001). Histamine H1-Receptor Antagonists: Antihistaminic Agents. Retrieved from [Link]

• GoodRx. (2023, February 24). The 8 Most Common Side Effects of Anticholinergic Drugs. Retrieved from [Link]

• Wikipedia. (n.d.). Doxylamine. Retrieved from [Link]

• Osborne, G., et al. (n.d.). Determining muscarinic receptor agonist subtype-selectivity by rational data analysis. pA2 Online. Retrieved from [Link]

• Australian Prescriber. (2022, August 1). The anticholinergic burden: from research to practice. Retrieved from [Link]

• Maeda, S., et al. (2020, July 10). Structure and selectivity engineering of the M1 muscarinic receptor toxin complex. Science. [Link]

• Heldman, E., et al. (1996, February 22). Pharmacological basis for functional selectivity of partial muscarinic receptor agonists. Journal of Neurochemistry. [Link]

• Time of Care. (2018, January 14). Drugs with Anticholinergic Activity. Retrieved from [Link]

• Rama University. (n.d.). SAR of H1-Receptor Antagonists. Retrieved from [Link]

• PubMed. (n.d.). Inhibition of cutaneous and mucosal allergy with phenyltoloxamine. Retrieved from [Link]

• YouTube. (2020, September 4). SAR of Antihistamine. Retrieved from [Link]

• BindingDB. (n.d.). Ki Summary. Retrieved from [Link]

• PubMed. (n.d.). Muscarinic receptor subtypes and the selectivity of agonists and antagonists. Retrieved from [Link]

• SlideShare. (n.d.). SAR of H1 Receptor Antagonists. Retrieved from [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). Acetylcholine receptors (muscarinic). Retrieved from [Link]

• KEGG DRUG. (n.d.). Phenyltoloxamine citrate. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Anticholinergic activity of antihistamines. Retrieved from [Link]

• Frontiers in Immunology. (n.d.). In-Vitro Approaches to Predict and Study T-Cell Mediated Hypersensitivity to Drugs. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Phenyltoloxamine Citrate. PubChem. Retrieved from [Link]

• Malvern Panalytical. (n.d.). Binding Affinity. Retrieved from [Link]

Sources

• 1. Phenyltoloxamine | C17H21NO | CID 7077 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Phenyltoloxamine - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. SMPDB [smpdb.ca]
• 4. What is Phenyltoloxamine used for? [synapse.patsnap.com]
• 5. Anticholinergic burden - a cause of adverse reactions for older patients [medsafe.govt.nz]
• 6. webhome.auburn.edu [webhome.auburn.edu]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Doxylamine - Wikipedia [en.wikipedia.org]
• 9. Drugs with Anticholinergic Activity | Time of Care [timeofcare.com]
• 10. Muscarinic receptor subtypes and the selectivity of agonists and antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. goodrx.com [goodrx.com]
• 12. Structure and selectivity engineering of the M1 muscarinic receptor toxin complex - PMC [pmc.ncbi.nlm.nih.gov]
• 13. weizmann.elsevierpure.com [weizmann.elsevierpure.com]
• 14. ramauniversity.ac.in [ramauniversity.ac.in]
• 15. m.youtube.com [m.youtube.com]
• 16. SAR of H1 Receptor Antagonists.. | PPTX [slideshare.net]
• 17. pa2online.org [pa2online.org]
• 18. Effects of first and second generation antihistamines on muscarinic induced mucus gland cell ion transport - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Muscarinic M3 Receptor Binding Affinity of Phenyltoloxamine

Foreword: Navigating the Nuances of First-Generation Antihistamine Pharmacology

In the landscape of modern drug discovery, a comprehensive understanding of a compound's interaction with off-target receptors is paramount for predicting clinical efficacy and anticipating adverse effects. Phenyltoloxamine, a first-generation ethanolamine antihistamine, has a long history of clinical use, primarily for its H1 receptor antagonism.[1] However, like many of its contemporaries, its broader pharmacological profile, particularly its interaction with muscarinic acetylcholine receptors, was not extensively detailed at the time of its introduction. This guide serves as a technical exploration of the binding affinity of phenyltoloxamine for the muscarinic M3 receptor, a key player in numerous physiological processes.

Phenyltoloxamine and the Muscarinic M3 Receptor: A Profile

Phenyltoloxamine is a first-generation antihistamine belonging to the ethanolamine class.[2] Its primary mechanism of action is the competitive antagonism of the histamine H1 receptor, which underlies its utility in treating allergic conditions.[1] However, a hallmark of first-generation antihistamines is their ability to cross the blood-brain barrier, leading to sedation, and their notable anticholinergic (or antimuscarinic) side effects.[3][4] These side effects, which include dry mouth, blurred vision, and constipation, strongly suggest interaction with muscarinic acetylcholine receptors.[1][3]

The Muscarinic M3 Receptor (M3R) is a G-protein coupled receptor (GPCR) that is widely expressed throughout the body, including in smooth muscle, exocrine glands, and the central nervous system.[5] It plays a crucial role in mediating parasympathetic nervous system responses.[5] Upon activation by acetylcholine, the M3 receptor couples to Gq/11 proteins, initiating a signaling cascade that leads to the activation of phospholipase C (PLC) and subsequent increases in intracellular calcium.[5] This signaling pathway is fundamental to processes such as smooth muscle contraction (e.g., in the bronchi and bladder) and glandular secretion (e.g., salivary and lacrimal glands).[5]

The Significance of M3 Receptor Binding Affinity (Ki)

The binding affinity of a ligand (in this case, phenyltoloxamine) for a receptor (M3R) is a measure of the strength of their interaction. It is quantified by the dissociation constant (Kd) or the inhibition constant (Ki). The Ki value represents the concentration of a competing ligand that will occupy 50% of the receptors in the presence of a radioligand. A lower Ki value signifies a higher binding affinity.

For a drug like phenyltoloxamine, determining its Ki value for the M3 receptor is critical for several reasons:

• Understanding Side Effect Profile: The anticholinergic side effects of phenyltoloxamine are likely mediated by its binding to muscarinic receptors. Quantifying the affinity for M3R can help to predict the potency of these effects.

• Drug Repurposing and Polypharmacology: A comprehensive understanding of a drug's receptor binding profile can open avenues for repurposing it for new therapeutic indications.

• Structure-Activity Relationship (SAR) Studies: For medicinal chemists, knowing the M3R affinity of phenyltoloxamine can inform the design of new molecules with improved selectivity and reduced off-target effects.

Evidence for Phenyltoloxamine's Interaction with Muscarinic M3 Receptors

While a specific Ki value for phenyltoloxamine at the M3 receptor remains elusive in the literature, a substantial body of indirect evidence points towards a significant interaction.

Anticholinergic Profile and Functional Effects

Phenyltoloxamine is consistently described as having potent anticholinergic properties.[2][4] The observed clinical side effects, such as xerostomia (dry mouth) and constipation, are classic manifestations of M3 receptor blockade in the salivary glands and gastrointestinal smooth muscle, respectively.[3][6] These functional outcomes strongly imply that phenyltoloxamine acts as an antagonist at M3 receptors.

Comparative Analysis with Structurally Related Compounds

Phenyltoloxamine belongs to the ethanolamine class of antihistamines, which also includes diphenhydramine. Due to their structural similarities, it is reasonable to infer that they may share aspects of their off-target binding profiles. Experimental data for diphenhydramine's affinity for the muscarinic M3 receptor is available and can serve as a valuable proxy.

Compound	Receptor	Ki (nM)	Reference
Diphenhydramine	Muscarinic M3	647	[7]

This table presents the Ki value for diphenhydramine at the human muscarinic M3 receptor, providing a comparative reference for the expected affinity of phenyltoloxamine.

The Ki value of 647 nM for diphenhydramine at the M3 receptor indicates a moderate binding affinity. Given that phenyltoloxamine is also a first-generation ethanolamine antihistamine with pronounced anticholinergic effects, it is plausible that its Ki value for the M3 receptor would be in a similar micromolar to high nanomolar range.

Experimental Protocol for Determining Phenyltoloxamine's M3 Receptor Ki Value

To empirically determine the Ki value of phenyltoloxamine for the muscarinic M3 receptor, a competitive radioligand binding assay is the gold standard.[8][9] The following protocol outlines a robust and self-validating methodology.

Materials and Reagents

• Receptor Source: Cell membranes from a stable cell line expressing the human muscarinic M3 receptor (e.g., CHO-K1 or HEK293 cells).

• Radioligand: [³H]-N-Methylscopolamine ([³H]-NMS), a high-affinity muscarinic antagonist.

• Competitor Ligand: Phenyltoloxamine citrate.

• Non-specific Binding Control: A high concentration of a known muscarinic antagonist (e.g., 1 µM atropine).

• Assay Buffer: e.g., 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4.

• Filtration Apparatus: 96-well filter plates with glass fiber filters (e.g., GF/C).

• Scintillation Counter: For quantifying radioactivity.

• Data Analysis Software: (e.g., GraphPad Prism).

Experimental Workflow

Figure 1: Experimental workflow for determining the Ki value of phenyltoloxamine at the M3 receptor.

Step-by-Step Methodology

• Membrane Preparation: Homogenize cells expressing the M3 receptor in a lysis buffer and pellet the membranes by centrifugation. Resuspend the membrane pellet in the assay buffer.

• Protein Concentration Determination: Measure the protein concentration of the membrane preparation using a standard method (e.g., BCA assay).

• Assay Setup: In a 96-well plate, set up the following conditions in triplicate:

  • Total Binding: M3 receptor membranes + [³H]-NMS + assay buffer.

  • Non-specific Binding: M3 receptor membranes + [³H]-NMS + 1 µM atropine.

  • Competition: M3 receptor membranes + [³H]-NMS + varying concentrations of phenyltoloxamine.

• Incubation: Incubate the plate at a controlled temperature (e.g., 25°C) for a sufficient time to reach equilibrium (e.g., 60-90 minutes).

• Filtration: Rapidly filter the contents of each well through the glass fiber filter plate to separate bound from free radioligand. Wash the filters with ice-cold assay buffer to remove unbound radioactivity.

• Scintillation Counting: Dry the filter plate, add scintillation cocktail to each well, and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding as a function of the logarithm of the phenyltoloxamine concentration.

  • Fit the data to a one-site competition model using non-linear regression to determine the IC50 value (the concentration of phenyltoloxamine that inhibits 50% of the specific binding of the radioligand).

• Ki Calculation: Convert the IC50 value to a Ki value using the Cheng-Prusoff equation:

  • Ki = IC50 / (1 + [L]/Kd)

  • Where [L] is the concentration of the radioligand and Kd is the dissociation constant of the radioligand for the receptor.

Muscarinic M3 Receptor Signaling Pathway

Understanding the signaling pathway of the M3 receptor is essential for contextualizing the functional consequences of its antagonism by phenyltoloxamine.

Figure 2: Simplified signaling pathway of the muscarinic M3 receptor.

As depicted in Figure 2, the binding of acetylcholine to the M3 receptor initiates a cascade that ultimately leads to an increase in intracellular calcium and the activation of Protein Kinase C (PKC).[5] These events trigger downstream physiological responses. An antagonist like phenyltoloxamine would competitively block the binding of acetylcholine to the M3 receptor, thereby inhibiting this signaling pathway and preventing the associated physiological effects.

Conclusion and Future Directions

While a definitive Ki value for phenyltoloxamine at the muscarinic M3 receptor is not currently available in the public domain, the evidence strongly supports its activity as a muscarinic antagonist. Its classification as a first-generation ethanolamine antihistamine, its characteristic anticholinergic side effect profile, and comparative data from the structurally similar compound diphenhydramine all point to a significant interaction with the M3 receptor.

For researchers and drug development professionals, the lack of precise binding data for older drugs like phenyltoloxamine presents both a challenge and an opportunity. The experimental protocol detailed in this guide provides a clear roadmap for the empirical determination of its M3 receptor binding affinity. Such data would not only provide a more complete pharmacological profile for this long-standing medication but also contribute to a broader understanding of the structure-activity relationships of first-generation antihistamines at muscarinic receptors. A comprehensive screen of phenyltoloxamine against all five muscarinic receptor subtypes would be a valuable endeavor to fully characterize its muscarinic binding profile and selectivity.

References

• The Side Effects of Acetaminophen and phenyltoloxamine (Acetaminophen / Phenyltoloxamine). Biomedicus. Available at: [Link]

• Clinical Profile: Phenyltoloxamine Dihydrogen Citrate USP. GlobalRx. Available at: [Link]

• Schema of ACh-muscarinic acetylcholine receptor 3 (M3R) signaling pathway in gastrointestinal (GI) tumor cells. ResearchGate. Available at: [Link]

• Phenyltoloxamine. bionity.com. Available at: [Link]

• What is Phenyltoloxamine used for?. Patsnap Synapse. Available at: [Link]

• Acetaminophen and Phenyltoloxamine | Drug Lookup. Pediatric Care Online. Available at: [Link]

• In vitro muscarinic receptor radioligand-binding assays. PubMed. Available at: [Link]

• Muscarinic acetylcholine receptor M3. Wikipedia. Available at: [Link]

• Acetaminophen (paracetamol) and phenyltoloxamine: Drug information. UpToDate. Available at: [Link]

• In Vitro Muscarinic Receptor Radioligand-Binding Assays. ResearchGate. Available at: [Link]

• Intracellular signaling pathways of muscarinic acetylcholine receptor-mediated detrusor muscle contractions. American Journal of Physiology-Renal Physiology. Available at: [Link]

• diphenhydramine [Ligand Id: 1224] activity data from GtoPdb and ChEMBL. IUPHAR/BPS Guide to PHARMACOLOGY. Available at: [Link]

Sources

• 1. Articles [globalrx.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. The Side Effects of Acetaminophen and phenyltoloxamine (Acetaminophen / Phenyltoloxamine) – Biomedicus [biomedicus.gr]
• 4. publications.aap.org [publications.aap.org]
• 5. Muscarinic acetylcholine receptor M3 - Wikipedia [en.wikipedia.org]
• 6. What is Phenyltoloxamine used for? [synapse.patsnap.com]
• 7. diphenhydramine | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 8. In vitro muscarinic receptor radioligand-binding assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

The Ethanolamine Scaffold: A Pharmacochemical Retrospective and Technical Analysis of H1 Receptor Antagonists

Executive Summary

The ethanolamine class of H1-antihistamines represents a foundational chapter in medicinal chemistry, marking the transition from serendipitous observation to rational drug design. This guide analyzes the development of the ethanolamine ether pharmacophore (

), detailing the synthetic pathways, structure-activity relationships (SAR), and the pivotal shift in our understanding of their mechanism from neutral antagonism to inverse agonism.

The Pharmacophore: Structural Architecture

The ethanolamine class is defined by a specific variation of the general antihistamine structure: Substituted Ethylamine .

The core scaffold consists of three critical domains:

• The Diaryl Nucleus: Two aromatic rings (phenyl/pyridyl) essential for hydrophobic binding in the G-protein coupled receptor (GPCR) pocket.

• The Linkage (X): In this class, oxygen (

  ), creating an ether bond. This distinguishes it from ethylenediamines ( ) or propylamines ( ).

• The Spacer & Amine: A two-carbon ethyl chain connecting to a tertiary amine, crucial for protonation at physiological pH.

Figure 1: General Pharmacophore of Ethanolamine Antihistamines

Caption: The structural logic of ethanolamine H1 antagonists. The ether linkage provides rotational freedom distinct from tricyclic antihistamines.

Historical Genesis: The Path to Rieveschl's Ether

The development of this class was not linear. It began at the Pasteur Institute and culminated at the University of Cincinnati.

The French Foundation (1933–1937)

Ernest Fourneau and Daniel Bovet (Nobel Laureate, 1957) screened compounds to block the effects of histamine on guinea pig ileum.

• 929 F: The first compound with antihistaminic activity.[1] Chemically, it was a thymoxyethyldiethylamine. However, it was too toxic for clinical use due to its phenolic ether nature.

• 933 F (Piperoxan): While primarily an adrenergic blocker, it proved that the ethylamine side chain was the "key" to the lock.

The American Breakthrough (1943)

George Rieveschl , a chemical engineering professor at the University of Cincinnati, was originally researching antispasmodics (muscle relaxants). He synthesized Diphenhydramine (Benadryl) in 1943.[2]

• Innovation: Rieveschl replaced the toxic thymol group of 929F with a benzhydryl (diphenylmethyl) group.

• Result: A molecule with potent H1 blockade and significant anticholinergic activity (due to the structural similarity to acetylcholine ethers).

Technical Protocol: Synthesis of Diphenhydramine

Objective: Synthesize Diphenhydramine HCl via Williamson Ether Synthesis. Prerequisites: Fume hood, inert atmosphere (

), anhydrous reagents.

Reaction Scheme

Step-by-Step Methodology

Step	Operation	Critical Parameter (Why?)
1. Precursor Prep	Brominate diphenylmethane using under light or use Benzhydrol with .	Purity: Benzhydryl bromide is moisture sensitive; use fresh.
2. Nucleophilic Attack	Dissolve 2-dimethylaminoethanol (1.1 eq) in anhydrous toluene. Add acid scavenger ( or excess amine).	Stoichiometry: Excess alcohol drives the reaction to completion ( character due to stable carbocation).
3. Etherification	Add Benzhydryl bromide dropwise at reflux ( ). Reflux for 4-6 hours.	Temp Control: High heat is required to overcome steric hindrance of the benzhydryl group.
4. Workup	Cool, filter off bromide salts. Wash organic layer with water, then extract with dilute HCl.	Purification: The amine converts to a water-soluble salt, leaving non-basic impurities in the organic layer.
5. Crystallization	Basify aqueous layer (NaOH), extract free base into ether, dry, and treat with HCl gas/solution.	Polymorphs: Slow crystallization yields the stable HCl salt form.

Figure 2: Synthetic Workflow

Caption: Industrial synthesis route for Diphenhydramine HCl via Williamson etherification.

Medicinal Chemistry: SAR & Chirality

The "Dirty Drug" Profile

Ethanolamines are non-selective. Their structure mimics the acetylcholine pharmacophore, leading to Muscarinic Antagonism .

• H1 Blockade: Relief of allergy symptoms.[3]

• M1-M3 Blockade: Dry mouth, urinary retention, sinus tachycardia.

• Lipophilicity: The two phenyl rings allow rapid Blood-Brain Barrier (BBB) penetration, causing sedation.

Chirality: The Case of Clemastine

While Diphenhydramine is achiral, Clemastine introduces rigidity and chirality to improve potency and duration.

• Structure: Incorporates a pyrrolidine ring and a chlorophenyl substituent.

• Stereocenters: Two chiral centers. The

  isomer is significantly more potent than the enantiomers.

• Optimization: The chloro-substitution at the para position increases metabolic stability (blocks hydroxylation).

Pharmacodynamics: The Inverse Agonist Shift

Historically, these drugs were termed "H1 Antagonists."[4] Modern pharmacology reclassifies them as Inverse Agonists .

Mechanism of Action[3][4][5][6][7]

• Constitutive Activity: H1 receptors (GPCRs) exist in equilibrium between Inactive (

  ) and Active ( ) states, even without Histamine.

• Histamine Action: Binds to

  , stabilizing it and driving signaling.

• Ethanolamine Action: Binds preferentially to the Inactive State (

  ) , shifting the equilibrium away from . This reduces basal signaling below constitutive levels.[3]

Figure 3: H1 Receptor Signaling & Inverse Agonism

Caption: Diphenhydramine functions by trapping the H1 receptor in its inactive conformation, preventing Gq-protein coupling.

Clinical Pharmacology & Repurposing

The "flaws" of first-generation ethanolamines (sedation, short half-life) became features for secondary indications.

Comparative Pharmacokinetics

Drug	Half-Life ( )	Sedative Potential	Primary Indication
Diphenhydramine	2.4 – 9.3 hours	High	Acute Allergy / Sleep Aid
Doxylamine	10 – 12 hours	Very High	Sleep Aid (Unisom)
Clemastine	21 hours	Moderate	Allergic Rhinitis (Long acting)
Dimenhydrinate	~5-8 hours	High	Motion Sickness (Theoclate salt)

Key Insight: Doxylamine's longer half-life makes it superior for sleep maintenance, whereas Diphenhydramine is often preferred for sleep onset or acute allergic reactions.[5]

References

• Bovet, D. (1957). The relationships between isosterism and competitive phenomena in the field of drug therapy of the autonomic nervous system and that of the neuromuscular transmission. Nobel Lecture. Link

• Rieveschl, G. (1947). Ethers of beta-dialkylaminoethyl alcohols. U.S. Patent 2,421,714. Link

• Leurs, R., Church, M. K., & Taglialatela, M. (2002). H1-antihistamines: inverse agonism, anti-inflammatory actions and cardiac effects.[4] Clinical & Experimental Allergy. Link

• Simons, F. E. R., & Simons, K. J. (1994). The Pharmacology and Use of H1-Receptor-Antagonist Drugs.[6][7][8] New England Journal of Medicine. Link

• Ash, A. S., & Schild, H. O. (1966). Receptors mediating some actions of histamine.[9][7][8][10] British Journal of Pharmacology and Chemotherapy. Link

Sources

• 1. Daniel Bovet (1907-1992) | [pasteur.fr]
• 2. George Rieveschl - Wikipedia [en.wikipedia.org]
• 3. What are H1 receptor inverse agonists and how do they work? [synapse.patsnap.com]
• 4. H1-antihistamines: inverse agonism, anti-inflammatory actions and cardiac effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. droracle.ai [droracle.ai]
• 6. researchgate.net [researchgate.net]
• 7. webhome.auburn.edu [webhome.auburn.edu]
• 8. H1 antagonist - Wikipedia [en.wikipedia.org]
• 9. walshmedicalmedia.com [walshmedicalmedia.com]
• 10. pharmacy180.com [pharmacy180.com]

Protocols & Analytical Methods

Application Note & Protocol: In Vitro Dissolution Testing of Phenyltoloxamine Extended-Release Tablets

Introduction: The Rationale for Controlled Release and Dissolution Analysis

Phenyltoloxamine is a first-generation antihistamine of the ethanolamine class, recognized for its sedative and analgesic-potentiating effects.[1] It functions by blocking H1 receptors, providing relief from symptoms associated with allergic reactions.[2][3] To enhance patient compliance and provide a more stable therapeutic window, phenyltoloxamine is often formulated into extended-release (ER) dosage forms. These advanced formulations are designed to release the active pharmaceutical ingredient (API) over a prolonged period, thereby reducing dosing frequency and minimizing fluctuations in plasma drug concentration.[4]

The clinical efficacy and safety of an ER tablet are critically dependent on its drug release characteristics. A premature, rapid release (known as "dose dumping") can lead to toxic systemic concentrations, while an insufficient or slow release may render the therapy ineffective. Therefore, in vitro dissolution testing is an indispensable tool in the development and quality control of phenyltoloxamine ER tablets.[5] This test serves as a crucial surrogate for in vivo performance, helping to ensure batch-to-batch consistency and providing valuable insights into the formulation's behavior under simulated physiological conditions.[6]

This application note provides a detailed, scientifically-grounded protocol for the in vitro dissolution testing of phenyltoloxamine extended-release tablets, designed for researchers, quality control analysts, and formulation scientists. The methodology is built upon established principles outlined by global pharmacopeias and regulatory bodies.[7][8]

Principle of the Method: Simulating In Vivo Drug Release

The core principle of this method is to measure the rate and extent of phenyltoloxamine release from an extended-release tablet into a liquid medium under controlled, standardized conditions that simulate the environment of the gastrointestinal tract. The tablet is placed in a dissolution apparatus containing a specified volume of dissolution medium maintained at physiological temperature (37 ± 0.5 °C).[7] At predetermined time intervals, aliquots of the medium are withdrawn, and the concentration of dissolved phenyltoloxamine is determined using High-Performance Liquid Chromatography (HPLC) with UV detection. This data is used to construct a dissolution profile, which graphically represents the cumulative percentage of drug released over time.

Causality Behind Experimental Choices: Justifying the Key Parameters

The selection of dissolution test parameters is not arbitrary; each is chosen to create a reproducible and discriminating method that reflects potential in vivo behavior.

• Dissolution Apparatus: The USP Apparatus 2 (Paddle) is recommended. This apparatus is widely used for tablets and is effective at creating uniform hydrodynamics around the dosage form, which is critical for reproducible dissolution of ER matrix or coated systems. The paddle speed is set to 50 RPM , a common and gentle agitation rate that minimizes the risk of mechanically eroding the tablet, which could lead to artificially high release rates.[6]

• Dissolution Medium: Phenyltoloxamine citrate is reported to be soluble in water.[2] For routine quality control, a single medium is preferred for simplicity and reproducibility.[9] Therefore, 900 mL of deaerated water is proposed as the primary medium. Water provides a neutral and consistent environment to assess the release mechanism built into the formulation itself. During formulation development, however, it is highly recommended to test the dissolution profile in media of varying pH (e.g., pH 1.2, 4.5, and 6.8 buffers) to evaluate the formulation's robustness to the physiological pH changes in the GI tract.[5]

• Temperature: The temperature is maintained at 37 ± 0.5 °C to mimic human body temperature, a critical parameter as drug solubility and polymer hydration (a common ER mechanism) are often temperature-dependent.[8]

• Sampling Time Points: For an ER product, a single time point is insufficient. Multiple points are required to characterize the release profile.[9][10] The proposed schedule (1, 4, 8, and 12 hours) is designed to:

  • 1 hour: Check for initial release and safeguard against dose dumping.

  • 4 and 8 hours: Define the characteristic release pattern of the formulation.

  • 12 hours: Ensure that the majority of the drug has been released, demonstrating the formulation's efficiency.

Summary of Recommended Dissolution Parameters

All quantitative data and experimental conditions are summarized in the table below for easy reference.

Parameter	Recommended Condition & Justification
Apparatus	USP Apparatus 2 (Paddle)
Rotation Speed	50 RPM
Temperature	37 ± 0.5 °C
Dissolution Medium	900 mL of Deaerated Water
Sampling Times	1, 4, 8, and 12 hours
Analytical Method	High-Performance Liquid Chromatography (HPLC) with UV Detection
Number of Units	A minimum of 6 tablets should be tested.[9]

Detailed Experimental Protocol

This section provides a step-by-step methodology for performing the dissolution test and subsequent sample analysis.

Materials and Reagents

• Equipment:

  • USP-compliant Dissolution Apparatus 2 (Paddle) with vessels and paddles

  • Constant temperature water bath

  • HPLC system with UV detector, pump, autosampler, and column oven

  • Analytical balance

  • pH meter

  • Volumetric flasks and pipettes

  • Syringes and syringe filters (e.g., 0.45 µm PVDF)

• Chemicals:

  • Phenyltoloxamine Citrate Reference Standard (USP or equivalent)

  • Acetonitrile (HPLC grade)

  • Monobasic Potassium Phosphate (KH₂PO₄) (Reagent grade)

  • Orthophosphoric Acid (Reagent grade)

  • Purified, deionized water

Dissolution Procedure Workflow

Caption: Experimental workflow for dissolution testing.

• Media Preparation: Prepare a sufficient volume of purified water. Deaerate the medium by heating, filtering under vacuum, or sparging with helium.[8]

• Apparatus Setup: Set up the dissolution apparatus. Place 900 mL (±1%) of the deaerated water into each vessel. Equilibrate the medium to 37 ± 0.5 °C.

• Tablet Introduction: Carefully drop one phenyltoloxamine ER tablet into each vessel, ensuring no air bubbles are clinging to the tablet surface.

• Test Initiation: Immediately start the apparatus, rotating the paddles at 50 RPM. Cover the vessels to prevent evaporation.

• Sampling: At each specified time point (1, 4, 8, and 12 hours), withdraw a sample aliquot (e.g., 5 mL) from a zone midway between the surface of the medium and the top of the paddle, not less than 1 cm from the vessel wall.

• Filtration: Immediately filter the withdrawn sample through a 0.45 µm syringe filter suitable for aqueous solutions. Discard the first few mL of the filtrate to saturate the filter and minimize drug adsorption. Collect the filtrate in an HPLC vial for analysis.

• Media Replacement (Optional): If required by the experimental design, replace the volume of withdrawn aliquot with an equal volume of fresh, pre-warmed dissolution medium.

Analytical Procedure (HPLC)

This is a suggested starting method; it must be validated for specificity, linearity, accuracy, and precision according to USP <1225> or equivalent guidelines.

HPLC Parameter	Recommended Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Acetonitrile : 25 mM Potassium Phosphate Buffer (pH 3.0) (35:65 v/v)
Flow Rate	1.0 mL/min
Detection Wavelength	265 nm
Injection Volume	20 µL
Column Temperature	30 °C

• Mobile Phase Preparation: Prepare the 25 mM potassium phosphate buffer by dissolving the appropriate amount of KH₂PO₄ in water, adjusting the pH to 3.0 with orthophosphoric acid, and filtering. Mix with acetonitrile in the specified ratio.

• Standard Stock Solution: Accurately weigh about 25 mg of Phenyltoloxamine Citrate RS into a 50 mL volumetric flask. Dissolve in and dilute to volume with dissolution medium to obtain a known concentration.

• Working Standard Solution: Dilute the Standard Stock Solution with the dissolution medium to a concentration that is approximately equal to the expected concentration of the samples at 100% drug release.

• Analysis: Inject the prepared standard and filtered dissolution samples into the HPLC system.

Calculations and Acceptance Criteria

Calculation of Drug Release

The percentage of the labeled amount of phenyltoloxamine dissolved at each time point is calculated using the following formula:

% Dissolved = (A_sample / A_standard) * C_standard * V_medium / L * 100

Where:

• A_sample = Peak area of phenyltoloxamine in the sample chromatogram

• A_standard = Average peak area of phenyltoloxamine in the standard chromatograms

• C_standard = Concentration of the Standard Solution (e.g., in mg/mL)

• V_medium = Volume of the dissolution medium in the vessel (e.g., 900 mL)

• L = Label claim of the tablet (e.g., in mg)

Note: If medium replacement is used, the calculation must be adjusted to account for the drug removed in previous samples.

Proposed Acceptance Criteria

The following acceptance criteria are proposed based on typical requirements for a 12-hour extended-release formulation.[10] These specifications must be established based on data from pivotal clinical or bioequivalence batches.[9]

Time (hours)	Percent Dissolved (%)
1	Not More Than 30%
4	40% – 65%
8	65% - 85%
12	Not Less Than 80%

Logical Relationships in Dissolution Testing

The final dissolution profile is a result of the interplay between the formulation's intrinsic properties and the external test conditions.

Caption: Factors influencing the in vitro drug release profile.

Conclusion

This application note provides a comprehensive and scientifically justified protocol for the in vitro dissolution testing of phenyltoloxamine extended-release tablets. Adherence to this detailed methodology will enable researchers and quality control professionals to generate reliable and reproducible data, which is essential for ensuring product quality, consistency, and performance. The successful implementation of this dissolution test is a critical step in the lifecycle of the pharmaceutical product, from development to routine manufacturing, ultimately safeguarding patient health.

References

• Sievert, B., & Siewert, M. Dissolution Tests for ER Products. APV. [Link]

• U.S. Food and Drug Administration. GUIDANCE: ORAL EXTENDED (CONTROLLED) RELEASE DOSAGE FORMS IN VIVO BIOEQUTVALENCE AND IN VITRO DISSOLUTION TESTING. Regulations.gov. [Link]

• Raytor. Best Practices for Regulatory Compliance in Dissolution Testing. [Link]

• Ueda, S., et al. Dissolution Testing for Generic Drugs: An FDA Perspective. AAPS J. [Link]

• U.S. Food and Drug Administration. Guidance for Industry: Extended Release Oral Dosage Forms: Development, Evaluation, and Application of In Vitro/In Vivo Correlations. [Link]

• PharmaCompass. Phenyltoloxamine Citrate - Uses, DMF, Dossier, Manufacturer, Supplier, Licensing, Distributer, Prices, News, GMP. [Link]

• Wikipedia. Biopharmaceutics Classification System. [Link]

• Pharmacy and Poisons Board. Biopharmaceutics Classification System (BCS) of Various Drug Substance. [Link]

• National Center for Biotechnology Information. Phenyltoloxamine. PubChem Compound Database. [Link]

• USP-NF. Phenylpropanolamine Hydrochloride Extended-Release Tablets. [Link]

• Taylor & Francis Online. Biopharmaceutics Classification System – Knowledge and References. [Link]

• FIP. FIP GUIDELINES FOR DISSOLUTION TESTING OF SOLID ORAL PRODUCTS. [Link]

• U.S. Pharmacopeia. General Chapter <711> DISSOLUTION. [Link]

• Dissolution Technologies. Analytical Method Selection for Drug Product Dissolution Testing. [Link]

• SOTAX. The Role of Dissolution Testing in the Dissolution of Sustained-Release Tablets. [Link]

Sources

• 1. Phenyltoloxamine | C17H21NO | CID 7077 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [guidechem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. raytor.com [raytor.com]
• 5. Dissolution Testing for Generic Drugs: An FDA Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 6. fda.gov [fda.gov]
• 7. raytor.com [raytor.com]
• 8. usp.org [usp.org]
• 9. dissolutiontech.com [dissolutiontech.com]
• 10. fip.org [fip.org]

Application Note: Synthesis Pathway and Impurity Profiling of Phenyltoloxamine Hydrochloride

Abstract

This application note provides a comprehensive technical guide for the synthesis and impurity profiling of Phenyltoloxamine Hydrochloride (N,N-dimethyl-2-(2-benzylphenoxy)ethylamine HCl). Unlike its common citrate salt, the hydrochloride form requires specific handling during crystallization to ensure stoichiometry and polymorph stability. This guide details a two-stage industrial synthesis pathway: the regioselective Friedel-Crafts alkylation of phenol to yield 2-benzylphenol, followed by O-alkylation using N,N-dimethylaminoethyl chloride.[1][2][3][4] Critical Process Parameters (CPPs) affecting the isomeric purity (ortho- vs. para-substitution) are analyzed. Furthermore, a stability-indicating HPLC protocol is established to quantify process-related impurities and degradants, ensuring compliance with ICH Q3A/Q3B guidelines.[1][2][3][4]

Introduction & Pharmacological Context

Phenyltoloxamine is a first-generation ethanolamine-class antihistamine possessing anticholinergic, sedative, and local anesthetic properties.[1][2][3][4] Chemically, it is a diarylmethane derivative where a benzyl group is ortho-substituted on the phenoxy ring.[3][4]

• Chemical Name: N,N-dimethyl-2-(2-benzylphenoxy)ethylamine hydrochloride[1][2][3][4]

• Molecular Formula: C

  H NO HCl[1][2][3][5]

• Molecular Weight: 291.82 g/mol (HCl salt)[1][2][3][5]

• CAS Number (Free Base): 92-12-6[1][2][3][4][5]

The synthesis challenge lies not in the bond formation itself, but in the regiocontrol of the benzyl group and the efficient removal of the para-isomer impurity, which possesses distinct pharmacological, potentially off-target, effects.[1]

Synthesis Pathway and Mechanism[6][7][8]

The synthesis is designed as a convergent linear sequence consisting of three critical stages.

Stage 1: Regioselective Synthesis of 2-Benzylphenol

The starting material, phenol, undergoes Friedel-Crafts alkylation with benzyl alcohol or benzyl chloride.[1][2][6]

• Mechanism: Electrophilic Aromatic Substitution (EAS).[2][3][4][5]

• Challenge: The hydroxyl group is an ortho, para-director.[2][3][4][6] The thermodynamic product is often the para-isomer (4-benzylphenol).[2][3][4]

• Solution: Use of aluminum phenoxide or specific zeolite catalysts at high temperatures (160–180°C) promotes the formation of the ortho-isomer via a concerted mechanism involving coordination to the oxygen atom.[3]

Stage 2: Williamson Ether Synthesis

The 2-benzylphenol is reacted with 2-dimethylaminoethyl chloride (generated in situ from its hydrochloride salt) in the presence of a base.[2][3][4]

• Mechanism: S

  2 Nucleophilic Substitution.[2][3][4][5]

• Reagents: Sodium Hydroxide (NaOH) or Potassium Carbonate (K

  CO ) in Toluene/Water with a Phase Transfer Catalyst (e.g., TBAB).[1][2][3][5]

• Critical Control: Moisture control is vital to prevent the hydrolysis of the alkyl halide into 2-dimethylaminoethanol.[3][4]

Stage 3: Salt Formation

The free base oil is dissolved in a non-polar solvent (e.g., diethyl ether or isopropyl acetate) and treated with anhydrous HCl gas to precipitate the hydrochloride salt.[1]

Visualization: Synthesis Workflow

The following diagram illustrates the chemical pathway and the fate of key impurities.

Caption: Figure 1. Convergent synthesis pathway of Phenyltoloxamine HCl, highlighting the critical branching point for regio-isomeric impurities.

Impurity Profiling

Effective quality control requires monitoring both process-related impurities (arising from the synthesis) and degradation products (arising from storage).[2][3][4][5]

Table 1: Key Impurities and Origins[1]

Impurity ID	Chemical Name	Origin	Relative Retention Time (RRT)*
Impurity A	2-Benzylphenol	Unreacted Intermediate	0.85
Impurity B	4-Benzylphenol	Regio-isomer (Stage 1)	0.92
Impurity C	iso-Phenyltoloxamine (N,N-dimethyl-2-(4-benzylphenoxy)ethylamine)	Process By-product (from Impurity B)[1][2][3][4][5]	1.15
Impurity D	2-Dimethylaminoethanol	Hydrolysis of Reagent	0.20
Impurity E	Phenyltoloxamine N-Oxide	Oxidative Degradant	0.65
Impurity F	N-Desmethyl Phenyltoloxamine	Degradant/Metabolite	0.78

(RRT values are approximate and depend on the specific C18 column and gradient used).

Visualization: Analytical Logic

The following decision tree outlines the logic for identifying unknown peaks during method validation.

Caption: Figure 2. Analytical decision matrix for classifying unknown impurities in Phenyltoloxamine bulk drug substance.

Experimental Protocols

Protocol A: Synthesis of Phenyltoloxamine HCl (Lab Scale)

Safety Warning: Benzyl chloride is a lachrymator and potential carcinogen. 2-Dimethylaminoethyl chloride is a vesicant (blister agent).[2][3][4][5] Work in a properly functioning fume hood.

Step 1: Preparation of 2-Benzylphenol

• In a 500 mL 3-neck round bottom flask equipped with a Dean-Stark trap and reflux condenser, charge Phenol (94 g, 1.0 mol) and Aluminum Chloride (AlCl

  , 5 g, catalyst).

• Heat the mixture to 110°C.

• Add Benzyl Alcohol (54 g, 0.5 mol) dropwise over 1 hour.

• Increase temperature to 160–165°C and stir for 4 hours. Water will collect in the trap.[3][4][6]

• Work-up: Cool to room temperature. Dilute with Toluene (200 mL). Wash with 1N HCl (2 x 100 mL) to remove aluminum salts, followed by water.[1][3]

• Purification: Fractional distillation under vacuum. The ortho-isomer boils at a lower temperature than the para-isomer.[2][3][4] Collect fraction at ~170–175°C (10 mmHg).[3][4][5]

  • Target Yield: 60-70%[1][2][3][4]

  • Quality Check: GC Purity > 95% (Limit Impurity B < 2%).[3][4][5]

Step 2: Etherification

• Dissolve 2-Benzylphenol (18.4 g, 0.1 mol) in Toluene (100 mL).

• Add Potassium Carbonate (K

  CO , anhydrous, 41.4 g, 0.3 mol) and Tetrabutylammonium Bromide (TBAB, 1.0 g).

• Add 2-Dimethylaminoethyl chloride HCl (21.6 g, 0.15 mol).

• Reflux the mixture (110°C) with vigorous stirring for 12–16 hours.

• Work-up: Cool to room temperature. Add water (100 mL) to dissolve salts. Separate the organic layer.[3][4][7] Wash organic layer with 10% NaOH (to remove unreacted phenol) and then brine.[3][4][5]

• Dry over anhydrous Na

  SO and concentrate under vacuum to yield Phenyltoloxamine free base (yellow oil).

Step 3: Salt Formation (Hydrochloride) [1][2][3][5]

• Dissolve the free base oil in Isopropyl Acetate (50 mL).

• Cool to 0–5°C in an ice bath.

• Slowly bubble anhydrous HCl gas into the solution OR add a solution of 4M HCl in Dioxane dropwise until pH is acidic (pH ~2).

• A white precipitate will form.[3][4] Stir for 1 hour at 0°C.

• Filter the solid, wash with cold diethyl ether, and dry under vacuum at 40°C.

  • Final Yield: ~75-80% (from Step 2).[2][3][4][7]

  • Appearance: White crystalline powder.[3][4]

Protocol B: HPLC Method for Impurity Profiling[1]

Objective: To separate Phenyltoloxamine from its isomers and degradation products.

• Instrument: HPLC with PDA Detector (Waters Alliance or Agilent 1260 equivalent).

• Column: Agilent Zorbax Eclipse Plus C18 (250 mm x 4.6 mm, 5 µm).[1][2][3]

• Mobile Phase A: 0.05 M Potassium Dihydrogen Phosphate (KH

  PO ) buffer, adjusted to pH 3.0 with Orthophosphoric acid.

• Mobile Phase B: Acetonitrile (HPLC Grade).[2][3][4][5]

• Flow Rate: 1.0 mL/min.[3][4][5][8]

• Detection: UV at 220 nm (optimal for benzenoid absorption).[2][3][4][5]

• Column Temperature: 30°C.

• Injection Volume: 20 µL.

Gradient Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	80	20
15.0	40	60
20.0	20	80
25.0	80	20

| 30.0 | 80 | 20 |[1][2][3][4][5]

System Suitability Criteria:

• Resolution (Rs): > 2.0 between Phenyltoloxamine and Impurity C (Iso-phenyltoloxamine).

• Tailing Factor: < 1.5 for the main peak.

• Theoretical Plates: > 5000.

References

• PubChem. (n.d.).[3][4][5] Phenyltoloxamine.[3][4][8][9][10][11][12][13][14] National Library of Medicine.[3][4] Retrieved October 26, 2023, from [Link][1][2]

• Google Patents. (n.d.).[3][4][5] Preparation of o-benzylphenol (US4105699A).[2][3][4] Retrieved October 26, 2023, from [1][2]

• International Conference on Harmonisation (ICH). (2006).[2][3][4][5] Q3A(R2): Impurities in New Drug Substances. Retrieved October 26, 2023, from [Link]

Sources

• 1. CN1948279A - Improved method for preparing N-methyl-3-phenyl-3-hydroxy-propylamine - Google Patents [patents.google.com]
• 2. GSRS [gsrs.ncats.nih.gov]
• 3. Phenyltoloxamine Citrate | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 4. Feniltoloxamina | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. N,N-Dimethylbenzylamine synthesis - chemicalbook [chemicalbook.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. klivon.com [klivon.com]
• 10. cleanchemlab.com [cleanchemlab.com]
• 11. pharmaffiliates.com [pharmaffiliates.com]
• 12. pharmaffiliates.com [pharmaffiliates.com]
• 13. Phenyltoloxamine | C17H21NO | CID 7077 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. echemi.com [echemi.com]

Application Note: Transdermal Formulation Strategies for Phenyltoloxamine

Executive Summary

Phenyltoloxamine (PhT) is a Class I ethanolamine antihistamine with significant adjuvant analgesic properties. While traditionally administered orally, its physicochemical profile (MW ~255 Da, LogP ~3.9) makes it a prime candidate for transdermal delivery.[1] This route bypasses hepatic first-pass metabolism, potentially reducing the sedative side effects associated with peak plasma concentrations.

This guide details the development of a Drug-in-Adhesive (DIA) matrix patch for PhT. Unlike standard generic protocols, this document addresses the specific challenges of PhT: its high lipophilicity (LogP > 3) and the necessity of converting the commercially available citrate salt to its free base form to maximize skin flux.

Pre-Formulation Intelligence

Before initiating benchwork, the physicochemical "personality" of the molecule must dictate the formulation strategy.

Physicochemical Profiling

Property	Value	Implication for Transdermal Delivery
Molecular Weight	255.35 g/mol	Ideal. Well below the 500 Da "Rule of 5" limit for passive diffusion.
LogP (Octanol/Water)	~3.9	High Lipophilicity. The drug will easily partition into the Stratum Corneum (SC) but may struggle to partition out into the viable epidermis (water-rich). Strategy: Use a hydrophilic co-solvent or permeation enhancer to drive partitioning.
pKa	~9.0 (Tertiary Amine)	Basic. Exists as a cation at physiological pH. Strategy: The free base (un-ionized) form is required for SC permeation. Avoid acidic adhesive functional groups (e.g., -COOH) to prevent ionic locking.
Melting Point	Low (Free Base is oil/semi-solid)	Plasticizing Effect. The drug itself will act as a plasticizer, softening the adhesive. Strategy: High cohesive strength polymers are required to prevent "cold flow" (oozing).

The "Salt vs. Base" Decision

Commercial PhT is supplied as Phenyltoloxamine Citrate .[2]

• Citrate Salt: Highly stable, solid, but poor transdermal flux due to ionization.

• Free Base: Oily liquid/low-melting solid, high SC permeability.

• Directive: You must convert the citrate salt to the free base for the patch formulation, or use an in situ amine-resistant adhesive system. This guide utilizes the Free Base approach for maximum flux.

Formulation Architecture & Logic

Adhesive Selection (The Matrix)

Because PhT is a tertiary amine, it is incompatible with adhesives containing acrylic acid (functional group -COOH). The acid-base reaction would form a stable ion pair, effectively locking the drug inside the patch and preventing release.

• Recommended Polymer: Amine-Resistant Acrylate (Non-functional or -OH functionalized).

  • Example: Duro-Tak 87-900A or 87-4098 (Henkel).

• Alternative: Silicone PSA (e.g., BioPSA 7-4301).

  • Pros: Biocompatible, low skin irritation.

  • Cons: Low drug solubility (drug may crystallize), requires expensive fluoropolymer release liners.

Permeation Enhancers & Excipients

Since PhT has a high LogP (3.9), we need to disrupt the lipid barrier slightly and increase solubility in the viable epidermis.

• Oleic Acid (5%): Lipid disruptor.

• Propylene Glycol (PG) (5-10%): Solubilizer/Co-solvent. Helps partition the lipophilic drug into the aqueous dermis.

Visual Logic: Formulation Decision Tree

Caption: Decision logic for maximizing Phenyltoloxamine flux and stability.

Protocol: Drug-in-Adhesive (DIA) Patch Fabrication

Safety Note: Handle all solvents in a fume hood. PhT is a sedative; avoid inhalation or skin contact with the pure drug.

Phase A: Preparation of Phenyltoloxamine Free Base

• Dissolve 5.0 g Phenyltoloxamine Citrate in 50 mL distilled water.

• Adjust pH to ~11.0 using 1N NaOH solution (drug will precipitate/oil out).

• Extract three times with 20 mL Dichloromethane (DCM) .

• Combine organic layers and dry over anhydrous Sodium Sulfate.

• Evaporate DCM under vacuum (Rotavap) at 35°C.

• Result: Viscous, pale yellow oil (PhT Free Base). Store under nitrogen.

Phase B: Casting Solution Preparation

Target Formulation (Dry Weight %):

• PhT Free Base: 10%

• Oleic Acid: 5%

• Propylene Glycol: 5%

• Acrylate Adhesive (Solids): 80%

Workflow:

• Weighing: In a glass vessel, weigh 1.0 g PhT Free Base, 0.5 g Oleic Acid, and 0.5 g PG.

• Solubilization: Vortex mix for 2 minutes until a homogeneous "drug cocktail" is formed.

• Adhesive Addition: Calculate the wet weight of the adhesive solution required.

  • Example: If the adhesive is 40% solids, you need 8.0 g solids

    20.0 g wet adhesive.

  • Add the adhesive solution (e.g., Ethyl Acetate/Heptane base) to the drug cocktail.

• Homogenization: Mix using a low-shear overhead stirrer at 100 RPM for 30 minutes. Do not aerate. Cover with parafilm to prevent solvent evaporation.

Phase C: Coating and Drying

• Substrate: Secure a sheet of Fluoropolymer Release Liner (e.g., Scotchpak™ 1022) to the coating bed.

• Casting: Use a film applicator (Gardner Knife) set to a wet gap of 250-300 µm (aiming for ~50-70 µm dry thickness).

• Drying (Zoned):

  • Zone 1: Room Temp (25°C) for 10 mins (Flash off surface solvent).

  • Zone 2: Oven at 50°C for 15 mins.

  • Zone 3: Oven at 80°C for 5 mins (Remove residual solvent).

  • Note: PhT is heat stable, but avoid >100°C to prevent degradation.

• Lamination: Apply the Backing Layer (e.g., Scotchpak™ 9723 - Polyester) onto the dried adhesive film using a weighted roller (2 kg) to ensure uniform contact.

• Die Cutting: Cut into final patch sizes (e.g., 10 cm²). Pack in foil-lined pouches immediately.

Caption: Solvent casting workflow for PhT DIA patches.

Analytical Validation: In Vitro Permeation Testing (IVPT)

To validate the release, use a vertical Franz Diffusion Cell setup.[3][4]

Experimental Setup

• Apparatus: Vertical Franz Diffusion Cell (receptor volume ~5-12 mL).

• Membrane:

  • Screening: Strat-M® Synthetic Membrane (Millipore).

  • Validation: Dermatomed human cadaver skin (300-500 µm thickness).

• Receptor Media: Phosphate Buffered Saline (PBS) pH 7.4 + 20% PEG 400 .

  • Reasoning: PhT is lipophilic. Pure PBS will not maintain "Sink Conditions" (saturation solubility < 10% of drug concentration). The PEG 400 ensures the drug that crosses the skin is cleared away, mimicking blood flow.

• Temperature: 32°C ± 1°C (Skin surface temperature).

Sampling Protocol

• Equilibration: Allow cells to equilibrate for 30 mins.

• Dosing: Apply the die-cut patch to the donor compartment. Ensure intimate contact (no air bubbles).

• Time Points: 1, 2, 4, 8, 12, 24 hours.

• Analysis: HPLC-UV (210-220 nm) or LC-MS.

  • Column: C18 Reverse Phase.

  • Mobile Phase: Acetonitrile:Buffer (60:40).

Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Crystallization (Cloudy patch after 1 week)	Drug concentration exceeds solubility limit of the adhesive.	1. Reduce drug load to 5-8%.2. Add a crystallization inhibitor (e.g., PVP K30 or Eudragit).
Cold Flow (Adhesive oozing from edges)	PhT (oil) plasticized the adhesive too much.	1. Add a cross-linker (if adhesive supports it).2. Switch to a higher molecular weight adhesive.3. Reduce Oleic Acid concentration.
Low Flux	Drug is trapped in the adhesive (High affinity).	1. Check if adhesive has -COOH groups (switch to -OH).2. Increase enhancer (PG/Oleic Acid) to push drug out.

References

• PubChem. (2023). Phenyltoloxamine Compound Summary. National Library of Medicine. [Link]

• Prausnitz, M. R., & Langer, R. (2008). Transdermal drug delivery. Nature Biotechnology, 26(11), 1261–1268. [Link]

• Tan, H. S., & Pfister, W. R. (1999). Pressure-sensitive adhesives for transdermal drug delivery systems. Pharmaceutical Science & Technology Today, 2(2), 60-69. [Link]

Sources

• 1. Transdermal Drug Delivery Systems: A Focused Review of the Physical Methods of Permeation Enhancement [apb.tbzmed.ac.ir]
• 2. Phenyltoloxamine | C17H21NO | CID 7077 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scielo.org.co [scielo.org.co]
• 4. medpharm.com [medpharm.com]

Protocol for screening phenyltoloxamine metabolites in human liver microsomes

Abstract & Introduction

Phenyltoloxamine (PhT) is a first-generation antihistamine belonging to the ethanolamine class, structurally characterized by a diphenylmethane scaffold and a dimethylaminoethyl ether side chain. While historically utilized as an adjuvant analgesic and antitussive, modern drug development requires a rigorous re-evaluation of its metabolic profile to mitigate risks associated with drug-drug interactions (DDIs) and polymorphic clearance.

This Application Note details a robust protocol for screening PhT metabolites using Human Liver Microsomes (HLM). Unlike hepatocyte assays which assess total clearance, HLMs are specifically selected here to isolate Phase I oxidative biotransformations mediated by the Cytochrome P450 (CYP) and Flavin-containing Monooxygenase (FMO) systems.

Key Metabolic Targets: Based on the structural pharmacophores of PhT (N,N-dimethylamine and diphenyl ether), this screening protocol is optimized to detect:

• N-Demethylation: The primary predicted pathway (likely CYP2D6/CYP3A4 mediated).

• N-Oxidation: Common in tertiary amines.

• Aromatic Hydroxylation: Potential activity on the benzyl or phenoxy rings.

• O-Dealkylation: Cleavage of the ether linkage.

Experimental Design & Rationale

To ensure scientific integrity, this protocol employs a "Self-Validating System" utilizing three parallel incubation streams:

• Test Arm (+NADPH): The active metabolic reaction.

• Negative Control (-NADPH): Controls for non-enzymatic degradation (hydrolysis) and matrix interference.

• Zero-Time Point (T0): Establishes the 100% baseline for intrinsic clearance (

  ) calculations.

Why HLM? HLMs provide a concentrated source of membrane-bound CYPs. We utilize a pooled donor lot (n>50) to normalize inter-individual variability in CYP expression, ensuring the data represents a "population average" metabolism.

Materials & Reagents

Reagent	Specification	Purpose
Phenyltoloxamine Citrate	>98% Purity	Substrate.
Human Liver Microsomes (HLM)	Pooled (Mixed Gender), 20 mg/mL	Enzyme source.
NADPH Regenerating System	1.3 mM NADP+, 3.3 mM G6P, 0.4 U/mL G6PDH, 3.3 mM MgCl2	Cofactor supply for oxidation.
Potassium Phosphate Buffer	100 mM, pH 7.4	Physiological pH maintenance.
Quenching Solution	Acetonitrile (ACN) with 0.1% Formic Acid + Internal Standard (e.g., Verapamil)	Terminates reaction & precipitates protein.

Detailed Protocol

Step 1: Preparation of Stock Solutions

• Substrate Stock: Dissolve PhT in DMSO to create a 10 mM stock.

• Working Solution: Dilute stock in 100 mM Phosphate Buffer to 10 µM. (Final organic solvent concentration in incubation must be <0.1% to prevent CYP inhibition).

Step 2: Metabolic Incubation (The "Reaction System")

Perform in triplicate.

• Pre-incubation: In a 1.5 mL Eppendorf tube or 96-well plate, combine:

  • Buffer (to final volume of 200 µL)

  • HLM (Final concentration: 0.5 mg/mL)

  • PhT Working Solution (Final concentration: 1 µM)

• Equilibration: Incubate at 37°C for 5 minutes. Rationale: This allows the substrate to bind non-specifically to the microsomal protein and reach thermal equilibrium.

• Initiation: Add 20 µL of NADPH Regenerating System to the Test Arm. Add 20 µL of Buffer to the Negative Control.

• Incubation: Shake at 37°C for 60 minutes.

Step 3: Termination & Extraction

• Quenching: At T=60 min, add 200 µL of Ice-Cold Quenching Solution (ACN + IS).

  • Note: For T0 samples, add Quenching Solution IMMEDIATELY after adding NADPH.

• Vortex: Mix vigorously for 30 seconds to ensure complete protein precipitation.

• Centrifugation: Spin at 4,000 x g for 15 minutes at 4°C.

• Collection: Transfer supernatant to LC vials for analysis.

Analytical Conditions (LC-HRMS)

For screening unknown metabolites, High-Resolution Mass Spectrometry (HRMS) (e.g., Q-TOF or Orbitrap) is superior to Triple Quadrupole (QqQ) as it allows for mass defect filtering.

Liquid Chromatography (UHPLC):

• Column: C18 Reverse Phase (e.g., Waters ACQUITY BEH C18, 2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: Water + 0.1% Formic Acid.[1]

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

• Gradient:

  • 0-0.5 min: 5% B (Isocratic hold)

  • 0.5-5.0 min: 5% -> 95% B (Linear ramp)

  • 5.0-6.0 min: 95% B (Wash)

  • 6.0-7.0 min: 5% B (Re-equilibration)

Mass Spectrometry Settings:

• Ionization: ESI Positive Mode (+). Rationale: PhT is a basic amine, ionizing readily in acidic conditions.

• Scan Mode: Full Scan (m/z 100–600) + Data Dependent MS2 (Top 3).

• Source Temp: 500°C.

• Spray Voltage: 3500 V.

Data Analysis & Metabolite Identification

Mass Shift Logic

The parent ion of Phenyltoloxamine is m/z 256.1696 (

). Use the following logic to filter HRMS data:

Metabolite Type	Mass Shift (Da)	Expected m/z	Mechanism
Parent (PhT)	0	256.17	-
N-Desmethyl	-14.0157	242.15	Loss of CH2 (CYP-mediated)
N,N-Didesmethyl	-28.0313	228.14	Loss of 2x CH2
N-Oxide / Hydroxy	+15.9949	272.16	Addition of Oxygen
O-Dealkylation	-71.0735	185.09	Loss of C4H9N (Side chain cleavage)

Visualized Workflows

Figure 1: Experimental Incubation Workflow This diagram illustrates the critical path from sample preparation to analytical injection.

Caption: Step-by-step HLM incubation workflow ensuring proper controls for metabolic stability assessment.

Figure 2: Predicted Metabolic Pathways This diagram maps the potential biotransformations of Phenyltoloxamine based on its chemical structure.

Caption: Predicted Phase I metabolic map for Phenyltoloxamine, highlighting primary oxidation and cleavage pathways.

References

• PubChem. Phenyltoloxamine (Compound CID 7077).[2][3] National Library of Medicine. Available at: [Link]

• Obach, R. S. (1999). Prediction of human clearance of twenty-nine drugs from hepatic microsomal intrinsic clearance data. Drug Metabolism and Disposition.[4][5][6] Available at: [Link]

• Agilent Technologies. Fast LC/MS/MS Analytical Method for the Analysis of Drugs and Metabolites.[7] Available at: [Link][6]

Sources

• 1. A sensitive LC‐MS/MS method for quantification of phenytoin and its major metabolite with application to in vivo investigations of intravenous and intranasal phenytoin delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Phenyltoloxamine | C17H21NO | CID 7077 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Phenyltoloxamine - Wikipedia [en.wikipedia.org]
• 4. lcms.cz [lcms.cz]
• 5. mdpi.com [mdpi.com]
• 6. Cytochrome P450 Enzymes and Drug Metabolism in Humans - PMC [pmc.ncbi.nlm.nih.gov]
• 7. agilent.com [agilent.com]

Technical Notes & Optimization

Minimizing excipient interactions with phenyltoloxamine in solid dosage forms

A Guide to Minimizing Excipient Interactions for Researchers, Scientists, and Drug Development Professionals.

Welcome to the Technical Support Center dedicated to the robust formulation of solid dosage forms containing phenyltoloxamine. As a seasoned application scientist, I've witnessed firsthand the challenges that can arise during formulation development. This guide is designed to be a practical resource, moving beyond mere protocols to explain the why behind experimental choices. Our goal is to empower you with the knowledge to anticipate, diagnose, and resolve potential excipient interactions, ensuring the stability, efficacy, and safety of your final product.

Phenyltoloxamine, an ethanolamine antihistamine, possesses two key functional groups that are central to its reactivity: a tertiary amine and an ether linkage. Understanding the potential chemical liabilities of these groups is paramount to selecting compatible excipients and developing a stable solid dosage form.

Troubleshooting Guide: Common Formulation Challenges

This section addresses common issues encountered during the development of phenyltoloxamine solid dosage forms, providing a systematic approach to troubleshooting.

Issue 1: Discoloration of the Formulation (Browning or Yellowing)

Symptom: Your tablets or powder blends develop a brown or yellowish hue over time, especially under accelerated stability conditions.

Potential Cause: The most likely culprit is a Maillard reaction between the tertiary amine of phenyltoloxamine and a reducing sugar excipient.[1][2][3][4] This non-enzymatic browning occurs when an amine reacts with the open-chain aldehyde form of a reducing sugar, initiating a cascade of reactions that produce colored compounds known as melanoidins.[4]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for discoloration.

Experimental Protocols:

• Step 1: Excipient Screening with Differential Scanning Calorimetry (DSC):

  • Prepare 1:1 physical mixtures of phenyltoloxamine citrate with individual excipients (e.g., lactose, mannitol, microcrystalline cellulose, magnesium stearate).

  • Accurately weigh 2-5 mg of each sample into a sealed aluminum pan.

  • Run the DSC analysis at a heating rate of 10°C/min from ambient temperature to 300°C.

  • An empty pan should be used as a reference.

  • Interpretation: Look for changes in the melting endotherm of phenyltoloxamine, such as broadening, shifting, or the appearance of new exothermic peaks, which can indicate an interaction.[5][6][7]

• Step 2: Isothermal Stress Testing:

  • Prepare binary mixtures of phenyltoloxamine with suspect excipients (e.g., lactose).

  • Store the mixtures at elevated temperature and humidity (e.g., 40°C/75% RH) for a defined period (e.g., 2-4 weeks).[8]

  • Visually inspect for color change at regular intervals.

  • Analyze the stressed samples by HPLC to quantify the loss of phenyltoloxamine and the formation of degradation products.

Issue 2: Loss of Potency and Appearance of Unknown Peaks in HPLC

Symptom: Stability studies reveal a significant decrease in the assay value of phenyltoloxamine, accompanied by the emergence of new, unidentified peaks in the chromatogram.

Potential Causes:

• Oxidative Degradation: The tertiary amine and the ether linkage in phenyltoloxamine are susceptible to oxidation.[9][10] This can be catalyzed by trace metal ions or peroxides present as impurities in excipients like povidone and crospovidone.[2]

• Acid-Base Reactions: As a weakly basic drug, phenyltoloxamine can react with acidic excipients or impurities. This can lead to salt disproportionation or the formation of degradation products, especially in the presence of moisture.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for loss of potency.

Experimental Protocols:

• Step 1: Forced Degradation Studies:

  • Subject a solution of phenyltoloxamine to various stress conditions (acidic, basic, oxidative, thermal, and photolytic) as per ICH guidelines.

  • This will help to generate potential degradation products and understand the drug's intrinsic stability.

  • Analyze the stressed samples by a stability-indicating HPLC method to establish the degradation profile.

• Step 2: HPLC-MS for Degradant Identification:

  • Analyze the degraded stability samples using a High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) system.

  • The mass-to-charge ratio (m/z) of the degradation products can provide crucial information about their molecular weight and help in elucidating their structure. For instance, an increase of 16 amu often suggests oxidation.

Issue 3: Altered Dissolution Profile

Symptom: The in-vitro dissolution rate of phenyltoloxamine from the dosage form is slower than expected or changes significantly during stability testing.

Potential Causes:

• Physical Interaction with Lubricants: Hydrophobic lubricants like magnesium stearate can form a film around the drug particles, hindering their wetting and dissolution.

• Interaction with Binders or Disintegrants: Certain polymers can form complexes with the drug, or their properties can change over time, affecting disintegration and dissolution.

• Changes in Solid-State Properties: Drug-excipient interactions can lead to changes in the crystalline form of phenyltoloxamine (polymorphism), which can impact its solubility and dissolution rate.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for altered dissolution.

Experimental Protocols:

• Step 1: Powder X-ray Diffraction (PXRD):

  • Analyze pure phenyltoloxamine, individual excipients, their physical mixtures, and the final dosage form at the initial time point and after stability storage.

  • Interpretation: Changes in the diffraction pattern of phenyltoloxamine in the formulation over time can indicate a solid-state transformation.

• Step 2: Scanning Electron Microscopy (SEM):

  • Examine the morphology of the drug particles, granules, and tablet surfaces.

  • Interpretation: SEM can provide visual evidence of film formation by lubricants or other physical interactions between components.

Frequently Asked Questions (FAQs)

Q1: Phenyltoloxamine is a tertiary amine. How does this affect its interaction with lactose compared to a primary or secondary amine?

A: While the Maillard reaction is classically depicted with primary and secondary amines, tertiary amines can also participate, albeit through different mechanisms and potentially at a slower rate.[3][7] The initial steps of the Maillard reaction, such as the formation of a Schiff base, are not possible with tertiary amines. However, degradation can still occur, potentially initiated by the degradation of the reducing sugar itself, which can generate reactive species like formaldehyde or formic acid that can then react with the tertiary amine.[11] Therefore, avoiding reducing sugars is a prudent strategy even for tertiary amine drugs like phenyltoloxamine.

Q2: My formulation contains povidone, and I am seeing oxidative degradation of phenyltoloxamine. What is the likely cause and how can I prevent it?

A: Povidone is known to contain residual peroxides from its manufacturing process. These peroxides can act as oxidizing agents and lead to the degradation of susceptible drugs like phenyltoloxamine, likely forming the N-oxide.[2][9] To mitigate this, you should:

• Source povidone with low peroxide values from your supplier.

• Consider incorporating an antioxidant into your formulation, such as butylated hydroxytoluene (BHT) or butylated hydroxyanisole (BHA).

• Protect your formulation from light and oxygen through appropriate packaging.

Q3: Can the use of an acidic excipient like citric acid be problematic with phenyltoloxamine citrate?

A: While phenyltoloxamine is often formulated as a citrate salt to improve solubility and stability, the addition of further acidic excipients needs careful consideration.[12] The micro-environmental pH created by the excipient can influence the degradation pathways of the drug.[13] An excessively acidic environment could potentially catalyze the hydrolysis of the ether linkage, although this is generally more stable than an ester linkage. It is crucial to conduct compatibility studies with varying concentrations of the acidic excipient to ensure that it does not accelerate degradation.

Q4: What are the best analytical techniques to screen for potential drug-excipient interactions in the early stages of development?

A: A combination of techniques is most effective for early-stage screening.[5][6][14]

• Differential Scanning Calorimetry (DSC) is a rapid thermal screening tool to detect physical and chemical interactions.

• Fourier-Transform Infrared (FTIR) Spectroscopy can identify changes in the functional groups of the drug and excipients, indicating a chemical interaction.

• Isothermal Stress Testing (IST) , where binary mixtures are stored under accelerated conditions and analyzed by HPLC, provides quantitative data on the extent of degradation.

Q5: Are there any specific considerations for the ether linkage in phenyltoloxamine during formulation?

A: The ether linkage in phenyltoloxamine is generally more stable than an ester linkage but can be susceptible to oxidative cleavage, especially in the presence of metal ion impurities and a source of free radicals.[10][15][16] This is a slower degradation pathway compared to the reactions of the tertiary amine. To minimize this risk:

• Use excipients with low levels of metal ion impurities.

• Consider the use of a chelating agent like edetate disodium (EDTA) if metal-catalyzed oxidation is suspected, though this is more common in liquid formulations.

• Protect the formulation from light, as photo-oxidation can also be a concern.

Data Summary: Common Excipients and Potential Interactions

Excipient Category	Examples	Potential Interaction with Phenyltoloxamine	Risk Level	Mitigation Strategy
Fillers/Diluents	Lactose, Glucose	Maillard-type reaction with tertiary amine	High	Replace with non-reducing sugars like mannitol or microcrystalline cellulose.
Microcrystalline Cellulose	Generally compatible, may contain trace impurities.	Low	Use high-purity grades.
Mannitol, Sorbitol	Generally compatible.	Low	Preferred choice over reducing sugars.
Binders	Povidone (PVP), Crospovidone	Peroxide impurities can cause oxidation of the tertiary amine and ether linkage.[2]	Moderate	Use low-peroxide grades; consider adding antioxidants.
Starch	Generally compatible, but can contain aldehydes.	Low-Moderate	Screen for reactive impurities.
Lubricants	Magnesium Stearate	Can form a hydrophobic film, affecting dissolution. Can be alkaline, influencing micro-environmental pH.	Moderate	Optimize blending time; consider hydrophilic alternatives like sodium stearyl fumarate.
Disintegrants	Croscarmellose Sodium	Generally compatible.	Low	Standard compatibility testing is sufficient.
Acidulants	Citric Acid, Tartaric Acid	Can alter micro-environmental pH and potentially catalyze degradation.[12]	Moderate	Evaluate impact on stability through stressed studies.

References

• Advances in analytical techniques used in predicting drug-excipient interactions. (2017). International Journal of Pharmaceutical and Phytopharmacological Research.
• Almeida, R. (2025). Analytical Perspectives on Drug Excipient Interactions. Walsh Medical Media.
• Advances in Analytical Techniques for Drug-Excipient Compatibility Studies. (2022). International Journal of Advanced Research in Science & Technology.
• Drug excipient interaction modern pharmaceutics. (n.d.). SlideShare.
• Analytical techniques used to characterize drug/excipient compatibility. (n.d.).
• Maillard Reactions in Pharmaceutical Formulations and Human Health. (2025).
• Gupta, A., et al. (2019). Drug Excipient Compatibility Testing Protocols and Charaterization: A Review. Asian Journal of Organic & Medicinal Chemistry.
• Evaluation the Effect of Amine Type on the Non-isothermally Derived Activation Energy for the Interaction of 3 Antidepressant Drugs with Lactose. (n.d.).
• A general Maillard reaction between lactose and an amine group-containing API. (n.d.).
• Niazi, S. K. (n.d.).
• Degradation of Alkyl Ethers, Aralkyl Ethers, and Dibenzyl Ether by Rhodococcus sp. Strain DEE5151, Isolated from Diethyl Ether-Containing Enrichment Cultures. (n.d.). American Society for Microbiology.
• Niazi, S. K. (n.d.).
• Li, J., et al. (n.d.). Reactive Impurities in Excipients: Profiling, Identification and Mitigation of Drug–Excipient Incompatibility.
• Drug-excipient interactions. (2025).
• Oxidative degradation of pharmaceuticals: Theory, mechanisms and inhibition. (2025).
• acetaminophen/phenyltoloxamine (OTC). (n.d.). Medscape.
• Challener, C. (2019). Managing Excipient Interactions. Pharmaceutical Technology.
• Wang, Y. J., & Chow, D. (2012). Drug–Excipient Interactions and Adduct Formation. In Drug-Like Properties: Concepts, Structure-Based Design and Methods.
• Drug-excipient interaction and its importance in dosage form development. (2025).
• Regulatory Notes on Impact of Excipients on Drug Products and the Maillard Reaction. (2017). Journal of Pharmaceutical Sciences.
• Oxidative degradation of pharmaceuticals: Theory, mechanisms and inhibition. (2025).
• Oxidation of the Cyclic Ethers 1,4-Dioxane and Tetrahydrofuran by a Monooxygenase in Two Pseudonocardia Species. (n.d.). American Society for Microbiology.
• Reactions of amine drugs with sugars. I. Reaction of amphetamine with aldoses, glycosylamines, and bisulfite. (n.d.). Semantic Scholar.
• Crowley, P. J. (n.d.). Drug–Excipient Interactions. Pharmaceutical Technology Europe.
• Hotha, K. K., et al. (2016). Drug-Excipient Interactions: Case Studies and Overview of Drug Degradation Pathways. American Journal of Analytical Chemistry.
• Li, Y., & Wu, Y. (2012). Control of Drug Degradation. In Drug-Like Properties: Concepts, Structure-Based Design and Methods.
• Phenyltoloxamine Citr
• Vanderveen, C., et al. (1991). The effect of acidic excipients on the release of weakly basic drugs from the programmed release megaloporous system. European Journal of Pharmaceutics and Biopharmaceutics.
• Phenyltoloxamine. (n.d.). PubChem.
• Basic Principles of Drug-Excipients Interactions. (n.d.).
• Phenyltoloxamine Citr
• Phenyltoloxamine citr
• Formulation of Solid Dosage Form (Tablet & Capsules). (n.d.).
• Denise, A. (2024). Impact of Pharmaceutical Excipients on Drug Bioavailability and Stability. Journal of Chemical and Pharmaceutical Research.
• Phenyltoloxamine Citrate. (n.d.).
• Principles of Drug Action 1, Spring 2005, Amines. (n.d.).
• Amines. (n.d.).
• Patel, P., & Dave, H. (2025). A comprehensive review on compatibility studies of excipients and active pharmaceutical ingredients targeting the central nervous system. International Journal of Biology, Pharmacy and Allied Sciences.
• Approaches of Drug-Excipients Interaction in Pharmaceutical Drug Product Formulation. (2022).
• Dave, V. S., et al. (2015). Drug-Excipient Compatibility Studies in Formulation Development: Current Trends and Techniques. American Association of Pharmaceutical Scientists (AAPS) Formulation Design and Development (FDD) Section Newsletter.
• Drug-Excipient Interactions: Case Studies and Overview of Drug Degradation Pathways. (2016).
• Process for preparing solid pharmaceutical dosage forms. (n.d.).
• Kumar, M., et al. (2021). Investigation of Drug-Excipient Compatibility Studies Using Validated RP-HPLC Method for Azelnidipine and Telmisartan Tablets.

Sources

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]
• 4. books.rsc.org [books.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. walshmedicalmedia.com [walshmedicalmedia.com]
• 7. Evaluation the Effect of Amine Type on the Non-isothermally Derived Activation Energy for the Interaction of 3 Antidepressant Drugs with Lactose - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journaljpri.com [journaljpri.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Reactive Impurities in Excipients: Profiling, Identification and Mitigation of Drug–Excipient Incompatibility - PMC [pmc.ncbi.nlm.nih.gov]
• 12. research.rug.nl [research.rug.nl]
• 13. Drug-Excipient Interactions: Case Studies and Overview of Drug Degradation Pathways [scirp.org]
• 14. ijarst.in [ijarst.in]
• 15. Degradation of Alkyl Ethers, Aralkyl Ethers, and Dibenzyl Ether by Rhodococcus sp. Strain DEE5151, Isolated from Diethyl Ether-Containing Enrichment Cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 16. books.rsc.org [books.rsc.org]

Reference Data & Comparative Studies

Comparative Efficacy of Phenyltoloxamine in Potentiating Opioid Analgesia: A Scientific Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The clinical utility of opioid analgesics, the cornerstone of moderate to severe pain management, is often hampered by a narrow therapeutic index and significant adverse effects. A prominent strategy to overcome these limitations is the co-administration of adjuvant compounds that potentiate opioid-induced analgesia, allowing for dose reduction and an improved safety profile. This guide provides a comprehensive comparative analysis of phenyltoloxamine, a first-generation antihistamine, as a potential opioid potentiator. We delve into its multimodal mechanism of action, present a comparative overview with other analgesic adjuvants, and provide standardized experimental protocols for its evaluation.

Introduction: The Rationale for Opioid Potentiation

Opioids exert their analgesic effects primarily through the activation of μ-opioid receptors, which are G-protein coupled receptors located in the central and peripheral nervous systems.[1][2] This activation leads to an inhibition of neurotransmitter release from primary afferent neurons and the potentiation of descending inhibitory pain pathways.[1] While highly effective, the dose required to achieve adequate analgesia often elicits undesirable side effects such as respiratory depression, sedation, constipation, and the development of tolerance and dependence.

The concept of "opioid-sparing" or potentiation involves the use of a non-opioid compound to enhance the analgesic effect of an opioid, thereby achieving a similar level of pain relief at a lower opioid dose. This approach aims to dissociate the therapeutic analgesic effects from the dose-limiting adverse effects.

Phenyltoloxamine: A Multifaceted Pharmacological Profile

Phenyltoloxamine is a first-generation H1 antihistamine that readily crosses the blood-brain barrier, exerting sedative effects.[3] Its utility as an analgesic adjuvant stems from a more complex pharmacology than simple H1 receptor blockade. The proposed mechanisms for its potentiation of opioid analgesia are threefold:

• Antihistaminergic Activity: Histamine acts as a pro-nociceptive neurotransmitter in the central nervous system. By antagonizing H1 receptors, phenyltoloxamine can reduce this pro-nociceptive tone, synergizing with the anti-nociceptive action of opioids.

• NMDA Receptor Antagonism: There is evidence to suggest that some first-generation antihistamines, including compounds structurally related to phenyltoloxamine, can act as N-methyl-D-aspartate (NMDA) receptor antagonists.[4][5] NMDA receptors are critically involved in central sensitization, a key process in the development of chronic pain and opioid tolerance.[6] Their inhibition can therefore enhance opioid efficacy and delay the onset of tolerance.

• Sigma-1 Receptor Antagonism: Phenyltoloxamine has been identified as a potent sigma-1 receptor antagonist.[7][8] The sigma-1 receptor is a unique ligand-operated chaperone protein that modulates the function of various ion channels and G-protein coupled receptors, including the μ-opioid receptor.[7][8][9] Antagonism of the sigma-1 receptor has been shown to potentiate opioid analgesia and reduce the development of tolerance.[7][8][10]

Caption: Mechanism of Phenyltoloxamine-Mediated Opioid Potentiation

Comparative Efficacy: Phenyltoloxamine in Context

The clinical and preclinical landscape of opioid adjuvants is diverse. A comparison of phenyltoloxamine with other commonly studied or utilized potentiators is essential for informed drug development decisions.

Adjuvant	Primary Mechanism(s)	Evidence for Opioid Potentiation	Key Advantages	Key Disadvantages
Phenyltoloxamine	H1, NMDA, and Sigma-1 Receptor Antagonism	Preclinical evidence and use in combination products.[3]	Multi-modal mechanism may address multiple facets of pain and tolerance.	Limited modern clinical trial data; sedative and anticholinergic side effects.
Promethazine	H1 Receptor Antagonism, Anticholinergic, Antidopaminergic	Primarily used for opioid-induced nausea and sedation; direct analgesic potentiation is debated.	Effective antiemetic and sedative.	Significant sedation, potential for extrapyramidal symptoms.
Hydroxyzine	H1 Receptor Antagonism, 5-HT2A Receptor Antagonism	Some evidence for opioid-sparing effects, likely via anxiolytic and sedative properties.	Anxiolytic effects can be beneficial in pain management.	Sedation is a common side effect.
Ketamine	NMDA Receptor Antagonism	Strong evidence for potentiation, prevention of tolerance, and efficacy in neuropathic pain.[6][11][12]	Highly effective, particularly for neuropathic pain.	Psychotomimetic side effects (hallucinations, dissociation), abuse potential.[5][13]
Gabapentinoids (Gabapentin, Pregabalin)	α2δ Subunit of Voltage-Gated Calcium Channels	Effective in neuropathic pain, can reduce opioid requirements.[14]	First-line treatment for many neuropathic pain states.	Sedation, dizziness, potential for abuse.

Experimental Protocols for Assessing Opioid Potentiation

Rigorous preclinical evaluation is paramount in determining the synergistic potential of an adjuvant. The following are standard, validated protocols in rodent models.

Hot-Plate Test

This test assesses the supraspinal analgesic response to a thermal stimulus.

Methodology:

• Animal Acclimation: Acclimate mice or rats to the testing environment for at least 30 minutes prior to testing.

• Baseline Latency: Place the animal on a hot plate maintained at a constant temperature (e.g., 55 ± 0.5°C). Record the latency to the first sign of nociception (e.g., paw licking, jumping). A cut-off time (e.g., 30 seconds) must be established to prevent tissue damage.

• Drug Administration: Administer the opioid (e.g., morphine), phenyltoloxamine, the combination, or vehicle control via the desired route (e.g., intraperitoneal, oral).

• Post-Treatment Latency: Measure the hot-plate latency at predetermined time points after drug administration (e.g., 30, 60, 90 minutes).

• Data Analysis: Calculate the percentage of Maximum Possible Effect (%MPE) for each animal at each time point: %MPE = [(Post-drug Latency - Baseline Latency) / (Cut-off Time - Baseline Latency)] x 100

Caption: Workflow for Hot-Plate Analgesia Assay

Tail-Flick Test

This assay primarily measures spinal analgesic reflexes.

Methodology:

• Animal Restraint and Acclimation: Gently restrain the animal and allow it to acclimate.

• Baseline Latency: Apply a focused beam of radiant heat to the ventral surface of the tail. The latency to a rapid flick of the tail is automatically recorded. A cut-off time is pre-set to avoid tissue damage.

• Drug Administration: Administer the test compounds as in the hot-plate test.

• Post-Treatment Latency: Measure the tail-flick latency at specified time intervals post-administration.

• Data Analysis: Calculate the %MPE as described for the hot-plate test.

Clinical Evidence and Future Directions

While phenyltoloxamine has been included in combination analgesic products, dedicated, large-scale, modern clinical trials specifically designed to quantify its opioid-potentiating effects are limited. A double-blind, placebo-controlled study demonstrated that phenyltoloxamine significantly augments the analgesic activity of acetaminophen in postoperative pain, providing clinical proof-of-concept for its adjuvant analgesic properties.[15]

Future research should focus on:

• Dose-response studies to identify the optimal synergistic ratio of phenyltoloxamine to various opioids.

• Head-to-head clinical trials comparing opioid/phenyltoloxamine combinations with opioid monotherapy and other opioid/adjuvant combinations.

• Investigation into its effects on opioid-induced side effects , such as respiratory depression, constipation, and the development of tolerance and hyperalgesia.

• Further elucidation of its binding affinities and functional activities at the sigma-1 and NMDA receptors to confirm and expand upon the proposed mechanisms of action.

Conclusion

Phenyltoloxamine presents a compelling profile as an opioid-potentiating agent due to its multi-modal pharmacological action, targeting not only histamine receptors but also the NMDA and sigma-1 receptor systems, which are critically involved in pain processing and opioid tolerance. This multifaceted mechanism distinguishes it from other antihistamines and positions it as a promising candidate for the development of more effective and safer combination analgesic therapies. Rigorous preclinical and clinical investigation, following standardized protocols as outlined in this guide, is essential to fully realize its therapeutic potential.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 7077, Phenyltoloxamine. Retrieved from [Link].

• Traynelis, S. F., Wollmuth, L. P., McBain, C. J., Menniti, F. S., Vance, K. M., Ogden, K. K., Hansen, K. B., Yuan, H., Myers, S. J., & Dingledine, R. (2010). Glutamate receptor ion channels: structure, regulation, and function. Pharmacological reviews, 62(3), 405–496.

• Deranged Physiology (2025, March 11). Pharmacology of opioids. Retrieved from [Link]

• National Institutes of Health. (n.d.). Targeting the Sigma-1 Receptor (S1R) to develop innovative safe and effective treatments for acute and chronic pain. NIH HEAL Initiative. Retrieved from [Link]

• Cendán, C. M., Pujalte, J. M., & Puig, M. M. (2022). The sigma-1 receptor curtails endogenous opioid analgesia during sensitization of TRPV1 nociceptors. Biomedicine & Pharmacotherapy, 153, 113437.
• Zamanillo, D., Romero, L., Merlos, M., & Vela, J. M. (2013). Sigma-1 receptor: a new therapeutic target for pain. European journal of pharmacology, 716(1-3), 78–93.

• Grantome. (n.d.). Combination Therapy with Opioid and Duloxetine for Chronic Pain Management. Retrieved from [Link]

• Wikipedia. (2024, February 13). NMDA receptor antagonist. Retrieved from [Link]

• González-Cano, R., Merlos, M., Baeyens, J. M., & Cendán, C. M. (2019). Supraspinal and Peripheral, but Not Intrathecal, σ1R Blockade by S1RA Enhances Morphine Antinociception. Frontiers in pharmacology, 10, 394.

• Drug Discovery and Development. (2016, August 18). Safe Opioid Analgesic Designed. Retrieved from [Link]

• Das, R., & Pal, D. (2023). NMDA RECEPTOR ANTAGONISTS AND EXPLORING THERAPEUTIC POTENTIAL. IIP Series, 3(1), 1-10.
• Adewale, O. B., Akintola, A. S., & Ishola, I. O. (2021). NMDA Receptor Antagonists: Emerging Insights into Molecular Mechanisms and Clinical Applications in Neurological Disorders. Biomedicines, 9(11), 1645.
• Sufka, K. J., & Schomburg, F. M. (1995). Pharmacological profile of the potentiation of opioid analgesia by restraint stress. Pharmacology, biochemistry, and behavior, 52(2), 371–375.
• Sunshine, A., Zighelboim, I., De Castro, A., & Laska, E. M. (1996). Augmentation of acetaminophen analgesia by the antihistamine phenyltoloxamine. Journal of clinical pharmacology, 36(7), 634–640.
• Eriksen, J., & Sjøgren, P. (2005). Drug combinations in pain treatment: A review of the published evidence and a method for finding the optimal combination. European Journal of Pain, 9(4), 365-373.
• Pasternak, G. W. (2014). Preclinical Pharmacology and Opioid Combinations. Pain medicine (Malden, Mass.), 15 Suppl 1, S3–S11.
• Tejada, M. Á., González-Cano, R., Romero, L., & Merlos, M. (2025). Sigma-1 receptor antagonism as a promising strategy for postoperative pain treatment: A study in laparotomized mice. Biomedicine & Pharmacotherapy, 189, 118298.
• The Opioid Analgesic Reduction Study (OARS)—a comparison of opioid vs. non-opioid combination analgesics for management of post-surgical pain: a double-blind randomized clinical trial. (2020). Trials, 21(1), 786.
• Varrassi, G., Zis, P., & Allegri, M. (2024). Exploring the Therapeutic Potential of N-Methyl-D-Aspartate Receptor Antagonists in Neuropathic Pain Management. Medicina (Kaunas, Lithuania), 60(10), 1619.
• A novel opioid/pramipexole combination treatment for the management of acute pain: a pilot study. (2024). Frontiers in Pain Research, 5, 1435869.
• Varrassi, G., Paladini, A., & Marinangeli, F. (2021). Opioid Analgesia and Opioid-Induced Adverse Effects: A Review. Pharmaceuticals, 14(11), 1095.
• Jackson, K. J., & Negus, S. S. (2019). Preclinical Testing of Nalfurafine as an Opioid-sparing Adjuvant that Potentiates Analgesia by the Mu Opioid Receptor-targeting Agonist Morphine. The Journal of pharmacology and experimental therapeutics, 371(2), 487–499.
• Combination Drug Therapy for the Management of Chronic Neuropathic Pain. (2023). Pharmaceuticals, 16(12), 1729.

• Australian Prescriber. (1996). Opioids - mechanisms of action. Retrieved from [Link]

• Pharmacological Interventions for Opioid-Induced Hyperalgesia: A Scoping Review of Preclinical Trials. (2022). Journal of Clinical Medicine, 11(23), 7088.

Sources

• 1. derangedphysiology.com [derangedphysiology.com]
• 2. Opioids - mechanisms of action - Australian Prescriber [australianprescriber.tg.org.au]
• 3. Phenyltoloxamine | C17H21NO | CID 7077 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Phenylethanolamines inhibit NMDA receptors by enhancing proton inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. NMDA receptor antagonist - Wikipedia [en.wikipedia.org]
• 6. mdpi.com [mdpi.com]
• 7. Targeting the Sigma-1 Receptor (S1R) to develop innovative safe and effective treatments for acute and chronic pain - American Chemical Society [acs.digitellinc.com]
• 8. Sigma-1 Receptor Antagonists: A New Class of Neuromodulatory Analgesics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. repositorio.uam.es [repositorio.uam.es]
• 10. Frontiers | Supraspinal and Peripheral, but Not Intrathecal, σ1R Blockade by S1RA Enhances Morphine Antinociception [frontiersin.org]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]
• 13. NMDA Receptor Antagonists: Emerging Insights into Molecular Mechanisms and Clinical Applications in Neurological Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Combination Drug Therapy for the Management of Chronic Neuropathic Pain | MDPI [mdpi.com]
• 15. Augmentation of acetaminophen analgesia by the antihistamine phenyltoloxamine - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of Phenyltoloxamine Hydrochloride

As researchers and scientists, our commitment to discovery is paralleled by our responsibility to ensure a safe laboratory environment and to protect the world beyond our benchtops. The proper disposal of chemical reagents is a critical, non-negotiable aspect of this commitment. This guide provides a detailed, step-by-step protocol for the safe disposal of phenyltoloxamine hydrochloride, grounded in established safety principles and regulatory standards. While this document offers comprehensive guidance, it is imperative to always consult the specific Safety Data Sheet (SDS) for the product you are using and to adhere to all local, state, and federal regulations.

Understanding the Compound: Hazard Identification

Phenyltoloxamine is a first-generation antihistamine of the ethanolamine class.[1][2] The hydrochloride salt is a common form used in research and pharmaceutical development. According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), phenyltoloxamine is classified as harmful if swallowed (Acute toxicity, oral - Category 4).[1][2] Some data also suggests it may cause skin and eye irritation.[1]

Key Hazards:

• Acute Oral Toxicity: Harmful if ingested.[1][2]

• Potential Irritant: May cause skin and eye irritation.[1][3]

Given its nature as a bioactive pharmaceutical compound, it must be treated as a hazardous chemical waste to prevent environmental contamination and potential impacts on aquatic life. The U.S. Environmental Protection Agency (EPA) strongly discourages the sewering of any pharmaceutical waste.[4]

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling phenyltoloxamine hydrochloride for any purpose, including disposal, the following personal protective equipment is mandatory:

• Eye Protection: Safety glasses with side shields or chemical splash goggles.

• Hand Protection: Nitrile or other chemically resistant gloves.

• Body Protection: A standard laboratory coat.

• Respiratory Protection: If there is a risk of generating dust, a NIOSH-approved dust respirator should be used.[3] All handling of the solid material should ideally be performed in a chemical fume hood to minimize inhalation exposure.[3]

Step-by-Step Disposal Protocol

The guiding principle for the disposal of phenyltoloxamine hydrochloride is that it must be managed as a hazardous chemical waste. It should never be disposed of down the drain or in the regular trash.

Disposal of Small Quantities (Lab-Scale)

This procedure applies to residual amounts of the compound, such as what remains in a weighing boat or on contaminated lab paper.

• Segregation: Keep phenyltoloxamine hydrochloride waste separate from other waste streams, especially from incompatible substances like strong oxidizers.[5][6]

• Collection: Carefully place the solid waste into a designated hazardous waste container. This container must be:

  • Made of a compatible material (e.g., a high-density polyethylene (HDPE) bottle).

  • Clearly labeled as "Hazardous Waste" and list "Phenyltoloxamine Hydrochloride" as a constituent.

  • Kept securely closed except when adding waste.

• Decontamination of Tools: Any spatulas or other tools that have come into contact with the compound should be decontaminated. Wipe them thoroughly with a solvent-moistened cloth (e.g., 70% ethanol). The contaminated cloth must also be disposed of in the hazardous waste container.

Disposal of Bulk or Unused Phenyltoloxamine Hydrochloride

This procedure is for disposing of the original container of the compound, whether partially used or unopened.

• Do Not Attempt to Neutralize: While some general guidance exists for the treatment of amines,[6][7] in-lab chemical deactivation of a pharmaceutical compound like phenyltoloxamine hydrochloride is not recommended without a validated and specific protocol. This could create unknown byproducts or present other hazards.

• Prepare for Disposal: Ensure the original container is securely capped and the label is intact and legible. If the original container is damaged, place it inside a larger, compatible, and properly labeled secondary container.

• Arrange for Pickup: Transfer the container to your institution's designated hazardous waste accumulation area. Follow your institution's procedures for hazardous waste pickup by its environmental health and safety (EHS) office or a licensed hazardous waste disposal contractor.[5][8]

Disposal of Contaminated Solutions

If you have prepared a solution of phenyltoloxamine hydrochloride, the aqueous or solvent-based waste must also be treated as hazardous.

• Collection: Pour the solution into a designated hazardous waste container for liquid waste. Do not mix with other waste streams unless you have confirmed compatibility. For example, halogenated and non-halogenated solvent wastes should be kept separate.[6]

• Labeling: The container must be clearly labeled as "Hazardous Waste" and list all constituents, including the solvent and an approximate concentration of phenyltoloxamine hydrochloride.

• Storage and Disposal: Keep the container sealed and in a designated satellite accumulation area until it is collected by your institution's EHS personnel.

Decontamination of Empty Containers

An "empty" container that held phenyltoloxamine hydrochloride is not considered regular trash. It must be decontaminated first.

• Triple Rinsing: The container must be triple-rinsed with a suitable solvent (e.g., water or ethanol) that is capable of removing the residual compound.[8]

• Collect Rinsate: Each rinse should use a volume of solvent equal to about 5-10% of the container's volume. Crucially, all of this rinseate must be collected and disposed of as hazardous liquid waste. [8]

• Final Disposal: Once triple-rinsed, the container can be disposed of as regular laboratory glass or plastic waste. Before doing so, the original label must be completely defaced or removed to prevent any confusion.[8]

Spill Management

In the event of a spill, the cleanup procedure should be guided by the principles of containment and safe collection.

• Secure the Area: Alert others in the vicinity and restrict access to the spill area.

• Don Appropriate PPE: At a minimum, wear the PPE outlined in Section 2.

• Contain and Absorb: For a solid spill, carefully sweep or scoop the material into a hazardous waste container. Avoid creating dust. If it is a liquid spill, cover it with an inert absorbent material (e.g., vermiculite or sand).

• Collect and Dispose: Scoop the absorbent material into a hazardous waste container.

• Decontaminate: Clean the spill area with a cloth and a suitable solvent, and dispose of all cleaning materials as hazardous waste.

The "Why": Causality Behind the Protocol

The rigorous procedures for disposing of phenyltoloxamine hydrochloride are rooted in two primary concerns: human health and environmental protection.

• Toxicity and Exposure Prevention: The compound's acute oral toxicity necessitates that it be handled in a way that prevents accidental ingestion or inhalation of dust. Segregating the waste and using sealed containers are direct measures to mitigate these exposure risks.

• Environmental Stewardship: Pharmaceutical compounds, even at very low concentrations, can have unintended effects on aquatic ecosystems. The EPA's prohibition on sewering pharmaceutical waste is a direct response to the detection of these compounds in water supplies.[4] By treating phenyltoloxamine hydrochloride as hazardous waste destined for high-temperature incineration at a permitted facility, we ensure its complete destruction and prevent its release into the environment.

Summary of Disposal Procedures

Waste Type	Disposal Container	Disposal Method
Solid Phenyltoloxamine HCl	Labeled, sealed hazardous waste container for solids.	Collect and transfer to institutional EHS for disposal by a licensed contractor.
Liquid Waste (Solutions)	Labeled, sealed hazardous waste container for liquids.	Collect and transfer to institutional EHS for disposal by a licensed contractor.
Contaminated Labware (e.g., wipes)	Labeled, sealed hazardous waste container for solids.	Collect and transfer to institutional EHS for disposal by a licensed contractor.
Empty Original Container	N/A	Triple-rinse with a suitable solvent, collect all rinsate as hazardous waste, deface label, then discard container as regular lab waste.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of phenyltoloxamine hydrochloride waste.

Caption: Decision workflow for phenyltoloxamine hydrochloride waste streams.

By adhering to these procedures, you contribute to a culture of safety and environmental responsibility, ensuring that our scientific endeavors do not come at the cost of our planet's health.

References

• U.S. Environmental Protection Agency. (2026, January 22). Management of Hazardous Waste Pharmaceuticals.
• National Center for Biotechnology Information. (n.d.). Phenyltoloxamine. PubChem.
• Ovid. (n.d.). Update on pharmaceutical waste disposal regulations.
• Defense Centers for Public Health. (n.d.). New Management Standards for Hazardous Waste Pharmaceuticals.
• Daniels Health. (2025, May 14). Pharmaceutical Waste Regulations: Policy and Procedure.
• Republic Services. (2024, August 15). Pharmaceutical Waste Management: The Final Pharmaceutical Rule.
• Spectrum Chemical. (2006, August 11). Material Safety Data Sheet - Phenyltoloxamine Citrate.
• ECHEMI. (n.d.). 92-12-6, Phenyltoloxamine Formula.
• Vanderbilt University Medical Center. (n.d.). Laboratory Guide for Managing Chemical Waste.
• Collect and Recycle. (2024, July 18). Amine Disposal For Businesses.
• Safety & Risk Services. (n.d.). In-Laboratory Treatment of Chemical Waste.
• Sigma-Aldrich. (2025, August 25). SAFETY DATA SHEET - Phenoxybenzamine hydrochloride.
• University of Florida. (n.d.). Chemical Waste Disposal Guidelines.

Sources

• 1. Phenyltoloxamine | C17H21NO | CID 7077 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. spectrumchemical.com [spectrumchemical.com]
• 4. ovid.com [ovid.com]
• 5. collectandrecycle.com [collectandrecycle.com]
• 6. rtong.people.ust.hk [rtong.people.ust.hk]
• 7. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 8. vumc.org [vumc.org]